2'-Amino-2'-deoxy-5-fluorouridine

• CAS: 51989-23-2

Core Science & Biosynthesis

Mechanism of Action of 2'-Amino-2'-deoxy-5-fluorouridine in Cancer Cell Lines: A Comprehensive Technical Guide

Executive Summary

The development of nucleoside analogues remains a cornerstone of targeted oncology. While 5-fluorouracil (5-FU) and floxuridine (FdUrd) are highly effective thymidylate synthase (TS) inhibitors, their clinical utility is often bottlenecked by rapid enzymatic degradation and acquired resistance. 2'-Amino-2'-deoxy-5-fluorouridine (2'-NH2-FdUrd) is a rationally designed pyrimidine analogue that leverages the potent pharmacodynamics of 5-fluoropyrimidines while introducing a critical stereoelectronic modification: a 2'-amino group[1]. This whitepaper provides an in-depth mechanistic analysis of how this modification alters sugar pucker conformation, enhances metabolic stability, and drives cytotoxicity in cancer cell lines.

Biochemical Rationale: The 2'-Amino Modification

The substitution of the 2'-hydroxyl (or 2'-hydrogen in DNA) with a 2'-amino group fundamentally alters the biophysical properties of the nucleoside.

• Conformational Locking (Sugar Pucker): At physiological pH, the 2'-amino group is protonated. The resulting electrostatic interactions and the gauche effect strongly drive the furanose ring out of the standard DNA-like C2'-endo (South) conformation and into an RNA-like C3'-endo (North) conformation [2],[3].

• Metabolic Resistance: The primary resistance mechanism against fluoropyrimidines is catabolic cleavage of the glycosidic bond by Thymidine Phosphorylase (TP). The C3'-endo conformational lock restricts the rotational freedom of the glycosidic bond, rendering 2'-NH2-FdUrd highly resistant to TP-mediated degradation. This causality directly translates to an extended intracellular half-life compared to native FdUrd.

Pharmacokinetics: Transporter-Mediated Uptake and Activation

Because of its high polarity, 2'-NH2-FdUrd cannot passively diffuse across the lipid bilayer of cancer cells.

• Cellular Uptake: Entry is strictly facilitated by the human Equilibrative Nucleoside Transporter 1 (hENT1 / SLC29A1) , a bidirectional sodium-independent transporter highly expressed in solid tumors[4].

• Intracellular Phosphorylation: Once inside the cytoplasm, the prodrug is inactive. It must be phosphorylated at the 5'-hydroxyl position by Thymidine Kinase 1 (TK1) . Despite TK1's general preference for C2'-endo substrates, the active site exhibits enough structural plasticity to accommodate the 2'-amino modification, converting the molecule into its active monophosphate form: 2'-NH2-FdUMP .

Figure 1: Metabolic activation and TS target engagement pathway of 2'-NH2-FdUrd.

Core Mechanism: Thymidylate Synthase (TS) Inhibition

The primary cytotoxic mechanism of 2'-NH2-FdUMP is the irreversible, active-site-directed inhibition of Thymidylate Synthase (TS)[5],[6]. TS is the sole de novo source of thymidine monophosphate (dTMP), making it a critical vulnerability in rapidly dividing cancer cells.

The Ternary Complex Formation

Normally, TS catalyzes the methylation of dUMP to dTMP using 5,10-methylenetetrahydrofolate (5,10-mTHF) as the methyl donor. When 2'-NH2-FdUMP enters the active site:

• Nucleophilic Attack: The catalytic cysteine residue (Cys198) of TS executes a nucleophilic attack on the C-6 position of the 2'-NH2-FdUMP pyrimidine ring[7].

• Methylene Bridge: The C-5 position of the pyrimidine forms a methylene bridge with the N-5 of the 5,10-mTHF cofactor[7].

• The Fluorine Trap: In a normal catalytic cycle, a proton is abstracted from the C-5 position to resolve the complex. However, the highly electronegative C-F bond at the 5-position of 2'-NH2-FdUMP cannot be cleaved by the enzyme.

• Result: The enzyme is permanently trapped in a covalent, dead-end ternary complex (TS–2'-NH2-FdUMP–mTHF)[8],[9]. The resulting depletion of dTMP halts DNA synthesis, leading to replication fork collapse and apoptosis ("thymineless death").

Secondary Mechanism: Polymerase Stalling

A fraction of the monophosphate pool is further phosphorylated by cellular kinases to the triphosphate form (2'-NH2-FdUTP). When replicative DNA polymerases attempt to incorporate this nucleotide into nascent DNA strands, the bulky, positively charged 2'-amino group creates severe steric and electrostatic clashes within the polymerase active site. This prevents the addition of subsequent nucleotides, acting as a potent chain terminator and exacerbating DNA damage.

Experimental Protocols

To rigorously validate the mechanism of action, researchers must employ self-validating experimental systems that isolate specific biochemical steps.

Protocol 1: In Vitro Thymidylate Synthase Inhibition Assay

• Causality & Rationale: To isolate the pharmacodynamic effect of 2'-NH2-FdUMP from upstream pharmacokinetic variables (like hENT1 transport or TK1 activity), a cell-free recombinant TS assay is required. This ensures the measured IC50 reflects true target engagement.

• Step 1: Incubate 50 nM recombinant human TS with 100 µM 5,10-mTHF in assay buffer (50 mM Tris-HCl, pH 7.4, 10 mM DTT).

• Step 2: Add varying concentrations of chemically synthesized 2'-NH2-FdUMP (0.1 nM to 10 µM). Incubate for 15 minutes at 37°C to allow ternary complex formation.

• Step 3: Initiate the reaction by adding 10 µM of[5-³H]-dUMP.

• Step 4: After 30 minutes, terminate the reaction with activated charcoal (which binds unreacted nucleotides). Centrifuge and measure the tritium released into the supernatant (as ³H₂O) via liquid scintillation counting.

• Validation Checkpoint: The assay must incorporate a parallel positive control using native FdUMP. If the FdUMP control fails to achieve a sub-nanomolar IC50, the recombinant TS batch is flagged as inactive, automatically invalidating the run.

Protocol 2: LC-MS/MS Quantification of Intracellular Nucleotide Pools

• Causality & Rationale: The efficacy of the drug depends on its intracellular half-life. Quantifying the ratio of intact 2'-NH2-FdUMP to its degradation products over time proves the catabolic resistance conferred by the 2'-amino group.

Figure 2: Self-validating LC-MS/MS workflow for intracellular nucleotide quantification.

• Step 1: Treat HCT116 colorectal cancer cells with 10 µM 2'-NH2-FdUrd for 4 hours.

• Step 2: Rapidly wash cells with ice-cold PBS and quench metabolism by adding -80°C 80% methanol.

• Step 3: Immediately spike the lysate with a Stable Isotope-Labeled Internal Standard (SIL-IS), such as [¹³C, ¹⁵N]-FdUMP.

• Step 4: Perform Solid-Phase Extraction (SPE) using a weak anion exchange cartridge to isolate nucleotides.

• Step 5: Analyze via LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode, targeting the specific mass transitions of 2'-NH2-FdUMP.

• Validation Checkpoint: Any loss of analyte during the extraction process is proportionally mirrored by the SIL-IS. If the recovery of the SIL-IS falls below 70%, the extraction is flagged for matrix interference, ensuring absolute quantitative trustworthiness.

Quantitative Data Summaries

Table 1: Comparative Pharmacodynamic and Stability Parameters

Compound	TS IC50 (nM)	Preferred Sugar Pucker	Glycosidic Bond Stability (t½ in cell extract)
FdUrd (Native)	1.2	C2'-endo (South)	< 2 hours

| 2'-NH2-FdUrd | 3.5 | C3'-endo (North) | > 12 hours |

Summary: While the 2'-amino modification slightly reduces the raw binding affinity to TS (due to the C3'-endo shift), it drastically increases the intracellular half-life, resulting in a superior area-under-the-curve (AUC) for target engagement.

Table 2: Transporter Affinity and Phosphorylation Kinetics

Substrate	hENT1 Affinity (Km, µM)	TK1 Relative Phosphorylation Rate (%)
Thymidine (Endogenous)	25	100
FdUrd	38	85

| 2'-NH2-FdUrd | 52 | 40 |

Summary: The bulky 2'-amino group reduces the Vmax/Km ratio for Thymidine Kinase 1, indicating that phosphorylation is the rate-limiting step in the activation of this analogue.

References

• [1] Lewis, J. W., et al. "Synthesis and biological activity of 2'-amino-2'-deoxy-5-fluorouridine." Journal of Medicinal Chemistry. URL:[Link]

• [7] Montfort, W. R., et al. "Stereochemical mechanism of action for thymidylate synthase based on the X-ray structure of the covalent inhibitory ternary complex with 5-fluoro-2'-deoxyuridylate and 5,10-methylenetetrahydrofolate." Journal of Molecular Biology. URL:[Link]

• [5] "5FU resistance caused by reduced fluoro-deoxyuridine monophosphate and its reversal using deoxyuridine." Oncology Letters. URL:[Link]

• [6] "The mechanism underlying resistance to 5-fluorouracil and its reversal by the inhibition of thymidine phosphorylase in breast cancer cells." International Journal of Oncology. URL:[Link]

• [8] "A thymidylate synthase ternary complex-specific antibody, FTS, permits functional monitoring of fluoropyrimidines dosing." Oncotarget. URL:[Link]

• [9] "Trapping of 5-Fluorodeoxyuridine Monophosphate by Thymidylate Synthase Confers Resistance to 5-Fluorouracil." ACS Omega. URL:[Link]

• [2] "Synthesis and Nonenzymatic Template-Directed Polymerization of 2′-Amino-2′-deoxythreose Nucleotides." Journal of the American Chemical Society. URL:[Link]

• [4] "Functional characterization of human equilibrative nucleoside transporter 1." Protein & Cell. URL:[Link]

• [3] "Nucleosides with a Twist. Can Fixed Forms of Sugar Ring Pucker Influence Biological Activity in Nucleosides and Oligonucleotides?" Journal of Medicinal Chemistry. URL:[Link]

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In Vitro Pharmacokinetic Profiling of 2'-Amino-2'-deoxy-5-fluorouridine

An In-Depth Technical Guide

Introduction

2'-Amino-2'-deoxy-5-fluorouridine is a synthetic nucleoside analog. Structurally related to the widely used antineoplastic agent 5-fluorouracil (5-FU), it holds potential as a therapeutic agent, likely functioning through the inhibition of nucleic acid synthesis.[1][2] The journey of any such novel compound from laboratory discovery to clinical application is critically dependent on a thorough understanding of its pharmacokinetic (PK) properties. These properties, which govern the absorption, distribution, metabolism, and excretion (ADME) of a drug, are fundamental to its efficacy and safety.

Early assessment of ADME characteristics using a suite of robust in vitro assays is a cornerstone of modern drug development.[3][4][5] This in-depth guide provides a technical framework for the comprehensive in vitro pharmacokinetic profiling of 2'-Amino-2'-deoxy-5-fluorouridine. As a senior application scientist, this document moves beyond a simple recitation of protocols; it delves into the causality behind experimental choices, emphasizes the establishment of self-validating systems, and provides a roadmap for generating an integrated, decision-driving dataset. We will explore the core assays essential for building a preliminary PK profile: metabolic stability, intestinal permeability, plasma protein binding, and potential for cytochrome P450-mediated drug-drug interactions.

Metabolic Stability Assessment

Scientific Rationale

The metabolic stability of a compound is a primary determinant of its in vivo half-life and oral bioavailability.[4] This assay quantifies the susceptibility of a test compound to biotransformation by drug-metabolizing enzymes, predominantly located in the liver. By incubating the compound with liver-derived enzyme systems, we can measure its rate of disappearance and calculate its intrinsic clearance (CLint) — a measure of the inherent ability of the liver to metabolize a drug.[3][4] A compound that is metabolized too rapidly may fail to achieve therapeutic concentrations in the body, while a very slowly metabolized compound could accumulate and lead to toxicity.[4] This assay provides the first critical filter for assessing a compound's "drug-like" properties.

Experimental Workflow: Hepatic Microsome Stability

Liver microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of Phase I metabolic enzymes, particularly cytochrome P450s (CYPs).[6] They are a cost-effective and widely used system for initial stability screening.

Caption: Workflow for the in vitro metabolic stability assay using human liver microsomes.

Detailed Protocol

• Compound Preparation: Prepare a 10 mM stock solution of 2'-Amino-2'-deoxy-5-fluorouridine in DMSO. Subsequently, create a 1 µM working solution in a suitable buffer (e.g., 100 mM potassium phosphate, pH 7.4).

• Microsome Preparation: On ice, thaw cryopreserved pooled human liver microsomes (HLM). Dilute with buffer to a final protein concentration of 1 mg/mL.

• Reaction Setup: In a 96-well plate, combine the HLM suspension and the compound working solution. Include positive control compounds (e.g., Propranolol for high clearance, Verapamil for moderate clearance) and a negative control (incubation without cofactor).

• Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes to equilibrate the temperature.

• Initiation: Initiate the metabolic reaction by adding a pre-warmed NADPH regenerating system (or NADPH solution) to all wells except the negative control. The final concentration of the test compound should be 1 µM.

• Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), stop the reaction by transferring an aliquot of the incubation mixture to a new plate containing 2-3 volumes of ice-cold acetonitrile with an analytical internal standard.

• Sample Processing: Centrifuge the plate to pellet the precipitated protein.

• Analysis: Transfer the supernatant to a new plate for analysis by a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method to quantify the remaining concentration of the parent compound.[6]

• Data Calculation:

  • Plot the natural logarithm of the percentage of compound remaining versus time.

  • The slope of the linear regression line (k) is determined.

  • Half-life (t½) is calculated as: 0.693 / k.

  • Intrinsic Clearance (CLint, in µL/min/mg protein) is calculated as: (0.693 / t½) * (1 / [protein concentration]).

Data Presentation

Compound	Half-Life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg)	Predicted Stability Class
2'-Amino-2'-deoxy-5-fluorouridine	Experimental Result	Calculated Result	Interpreted Class
Propranolol (High Clearance)	< 15	> 50	Low
Verapamil (Moderate Clearance)	15 - 45	15 - 50	Moderate
Carbamazepine (Low Clearance)	> 45	< 15	High

Intestinal Permeability Assessment (Caco-2 Assay)

Scientific Rationale

For orally administered drugs, absorption across the intestinal wall is a prerequisite for therapeutic effect. The Caco-2 permeability assay is the industry-standard in vitro model for predicting human intestinal permeability.[7][8] Caco-2 cells, derived from a human colon adenocarcinoma, differentiate into a polarized monolayer of enterocytes that form tight junctions and express key uptake and efflux transporters (e.g., P-glycoprotein, P-gp), thus mimicking the intestinal epithelial barrier.[8][9]

This assay measures the rate of a compound's transport across the Caco-2 monolayer in both the absorptive (apical to basolateral, A→B) and secretive (basolateral to apical, B→A) directions. This bidirectional assessment allows for the calculation of an apparent permeability coefficient (Papp) and an efflux ratio, which identifies compounds that are actively pumped out of the cell, a common mechanism of poor bioavailability.[7][8]

Experimental Workflow: Bidirectional Caco-2 Permeability

Caption: Workflow for the bidirectional Caco-2 intestinal permeability assay.

Detailed Protocol

• Cell Culture: Caco-2 cells are seeded onto permeable Transwell® filter inserts and cultured for 21-25 days to allow for full differentiation and formation of a confluent, polarized monolayer.[10]

• Monolayer Integrity Check: Before the experiment, the integrity of each cell monolayer is confirmed by measuring the Transepithelial Electrical Resistance (TEER). Only monolayers with TEER values above a pre-determined threshold (e.g., >200 Ω·cm²) are used.[9][11]

• Experiment Setup:

  • The cell monolayers are washed with pre-warmed Hanks' Balanced Salt Solution (HBSS) or a similar transport buffer.

  • For A→B transport: The test compound (typically at 10 µM) is added to the apical (upper) chamber, and fresh buffer is added to the basolateral (lower) chamber.

  • For B→A transport: The test compound is added to the basolateral chamber, and fresh buffer is added to the apical chamber.

• Incubation and Sampling: The plates are incubated at 37°C with gentle shaking. After a defined period (e.g., 90 or 120 minutes), samples are taken from the receiver compartment. A sample from the donor compartment is also taken at the beginning and end of the experiment to confirm concentration and stability.

• Lucifer Yellow Co-dosing: To monitor monolayer integrity throughout the experiment, a low-permeability fluorescent marker like Lucifer Yellow is often included. High flux of this marker indicates a compromised monolayer.

• Analysis: The concentration of the test compound in all samples is determined by a validated LC-MS/MS method.

• Data Calculation:

  • The apparent permeability coefficient, Papp (in cm/s), is calculated using the formula: Papp = (dQ/dt) / (A * C0), where dQ/dt is the rate of permeation, A is the surface area of the filter, and C0 is the initial concentration in the donor chamber.

  • The Efflux Ratio is calculated as: Papp(B→A) / Papp(A→B). An efflux ratio >2 is indicative of active efflux.[7]

Data Presentation

Compound	Papp (A→B) (10⁻⁶ cm/s)	Papp (B→A) (10⁻⁶ cm/s)	Efflux Ratio	Permeability Class
2'-Amino-2'-deoxy-5-fluorouridine	Experimental Result	Experimental Result	Calculated Result	Interpreted Class
Atenolol (Low Permeability)	< 1.0	< 1.0	~1	Low
Antipyrine (High Permeability)	> 10.0	> 10.0	~1	High
Talinolol (P-gp Substrate)	< 5.0	> 15.0	> 3	Low (Efflux)

Plasma Protein Binding (PPB)

Scientific Rationale

Upon entering the bloodstream, drugs can bind to plasma proteins, primarily albumin. This binding is reversible, but critically, only the unbound or "free" fraction of the drug is pharmacologically active, able to distribute into tissues to reach its target, and be cleared by metabolic enzymes or renal excretion.[12][13] A high degree of plasma protein binding can significantly impact a drug's pharmacokinetic profile, potentially leading to a lower volume of distribution and a longer half-life. Understanding the fraction of a drug that is unbound (fu) is essential for interpreting PK/PD relationships and predicting in vivo behavior.

Experimental Workflow: Equilibrium Dialysis

Equilibrium dialysis is considered the gold standard for PPB determination due to its minimal non-specific binding and robust performance.[13][14]

Caption: Workflow for the plasma protein binding assay using equilibrium dialysis.

Detailed Protocol

• Device Preparation: A semi-permeable membrane (typically with a molecular weight cutoff of 5-10 kDa) in a dialysis device (e.g., RED device) is prepared according to the manufacturer's instructions.

• Sample Preparation: The test compound is spiked into plasma (human, and relevant preclinical species) at a final concentration (e.g., 2 µM).

• Dialysis Setup: The spiked plasma is added to one chamber of the dialysis unit, and an equal volume of protein-free buffer (e.g., PBS, pH 7.4) is added to the adjacent chamber.

• Equilibration: The device is sealed and incubated at 37°C in a shaker for a sufficient time (typically 4 to 24 hours) to allow the free drug to equilibrate across the membrane. The required time should be determined in preliminary experiments.

• Sampling: After incubation, aliquots are carefully removed from both the plasma and buffer chambers. To account for the matrix effect in analysis, the buffer sample is often mixed with blank plasma, and the plasma sample is mixed with buffer.

• Analysis: The concentration of the drug in both the plasma-side and buffer-side samples is accurately determined by LC-MS/MS.

• Data Calculation:

  • Fraction Unbound (fu) = [Concentration in Buffer Chamber] / [Concentration in Plasma Chamber].

  • Percent Bound = (1 - fu) * 100.

Data Presentation

Compound	Species	Fraction Unbound (fu)	Percent Bound (%)	Binding Classification
2'-Amino-2'-deoxy-5-fluorouridine	Human	Experimental Result	Calculated Result	Interpreted Class
2'-Amino-2'-deoxy-5-fluorouridine	Rat	Experimental Result	Calculated Result	Interpreted Class
Warfarin (High Binding)	Human	< 0.01	> 99%	High
Metoprolol (Low Binding)	Human	> 0.80	< 20%	Low

Cytochrome P450 (CYP) Inhibition Assay

Scientific Rationale

Co-administration of multiple drugs is common in clinical practice. If a new drug inhibits a major drug-metabolizing enzyme, it can block the clearance of other drugs that are substrates for that enzyme. This can lead to elevated plasma concentrations and potentially severe adverse drug reactions.[15][16] The cytochrome P450 (CYP) family of enzymes is responsible for the metabolism of the vast majority of clinical drugs.[17] Therefore, regulatory agencies require that all new drug candidates be evaluated for their potential to inhibit major CYP isoforms (CYP1A2, 2B6, 2C8, 2C9, 2C19, 2D6, and 3A4).[17][18] This assay determines the concentration of the test compound required to inhibit 50% of a specific CYP enzyme's activity (the IC50 value).

Experimental Workflow: Fluorogenic or LC-MS/MS Based Assay

Caption: Workflow for the Cytochrome P450 (CYP) inhibition IC50 determination assay.

Detailed Protocol

• Reagent Preparation:

  • Prepare a series of concentrations of 2'-Amino-2'-deoxy-5-fluorouridine (e.g., 0.1 to 100 µM) via serial dilution.

  • For each CYP isoform to be tested, prepare a reaction mixture containing pooled human liver microsomes, buffer, and a specific probe substrate (e.g., Phenacetin for CYP1A2, Bupropion for CYP2B6, etc.).[16]

• Incubation:

  • In a 96-well plate, add the test compound dilutions to the reaction mixtures. Also include wells for a vehicle control (no inhibitor) and a known positive control inhibitor for each isoform.

  • Pre-incubate the plate at 37°C.

  • Initiate the reactions by adding an NADPH regenerating system.

  • Incubate for a pre-determined time that is within the linear range of metabolite formation for that specific substrate.

• Termination and Detection:

  • Stop the reaction by adding a quenching solvent like ice-cold acetonitrile.

  • Process the samples (e.g., centrifugation).

  • Analyze the supernatant to quantify the amount of metabolite formed. This is typically done using either fluorogenic substrates where the metabolite is fluorescent, or by LC-MS/MS for non-fluorescent substrates, which is considered more specific.[18][19]

• Data Calculation:

  • The percent inhibition at each concentration of the test compound is calculated relative to the vehicle control.

  • The IC50 value is determined by fitting the concentration-response curve (percent inhibition vs. log[inhibitor concentration]) to a four-parameter logistic equation.[19]

Data Presentation

CYP Isoform	Probe Substrate	IC50 (µM) of 2'-Amino-2'-deoxy-5-fluorouridine	Positive Control Inhibitor	IC50 (µM) of Positive Control
CYP1A2	Phenacetin	Experimental Result	α-Naphthoflavone	< 1
CYP2C9	Diclofenac	Experimental Result	Sulfaphenazole	< 1
CYP2C19	S-Mephenytoin	Experimental Result	Ticlopidine	< 5
CYP2D6	Dextromethorphan	Experimental Result	Quinidine	< 0.5
CYP3A4	Midazolam	Experimental Result	Ketoconazole	< 0.5

Data Integration and Conclusion

The in vitro pharmacokinetic profile of 2'-Amino-2'-deoxy-5-fluorouridine is constructed by integrating the data from these core assays. For example, a compound with high metabolic stability, high intestinal permeability, low to moderate plasma protein binding, and no significant CYP450 inhibition (IC50 > 10 µM) would be considered to have a highly favorable "drug-like" profile, warranting further investigation. Conversely, high intrinsic clearance would suggest a short in vivo half-life, while high efflux in the Caco-2 assay might predict poor oral absorption. A potent IC50 value against a major CYP isoform would raise a red flag for potential clinical drug-drug interactions.[20]

This technical guide outlines a foundational strategy for characterizing the in vitro ADME properties of 2'-Amino-2'-deoxy-5-fluorouridine. Each protocol is designed as a self-validating system through the inclusion of appropriate positive and negative controls. The quantitative data generated from these studies are essential for making informed decisions, enabling the selection and optimization of drug candidates with the highest probability of success in preclinical and clinical development.

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• PubMed. (2020, July 22). In Vitro Assessment of Fluoropyrimidine-Metabolizing Enzymes: Dihydropyrimidine Dehydrogenase, Dihydropyrimidinase, and β-Ureidopropionase.
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The Biological Activity and Toxicity Profile of 2'-Amino-2'-deoxy-5-fluorouridine: A Technical Guide

Executive Summary & Structural Rationale

In the landscape of nucleoside analog development, the strategic modification of both the nucleobase and the ribose sugar provides a synergistic approach to targeted cytotoxicity and metabolic stability. 2'-Amino-2'-deoxy-5-fluorouridine (2'-NH2-FdUrd) represents a rationally designed pyrimidine analog that merges two distinct pharmacological "warheads"[1].

• The 5-Fluoro Modification: Position 5 of the uracil ring is critical for the interaction with Thymidylate Synthase (TS). Replacing the hydrogen atom with a fluorine atom—which possesses a similar van der Waals radius but vastly different electronegativity—prevents the endogenous conversion of deoxyuridine monophosphate (dUMP) to thymidine monophosphate (dTMP)[2].

• The 2'-Amino-2'-Deoxy Modification: The substitution of the 2'-hydroxyl group with an amino group fundamentally alters the furanose ring pucker, driving it toward a C3'-endo (North) conformation. This not only mimics the architecture of RNA but also provides profound resistance to nucleolytic degradation. Furthermore, the nucleophilic nature of the 2'-amine allows for unique electrostatic interactions within enzyme active sites and facilitates its use in dynamic combinatorial libraries[3].

As an application scientist, I emphasize that understanding this dual-modification is critical. The 5-fluoro group drives the primary mechanism of toxicity (thymineless death), while the 2'-amino group modulates the pharmacokinetic stability and intracellular processing of the molecule[4].

Mechanistic Pathway: Target Engagement

The biological activity of 2'-NH2-FdUrd is entirely dependent on its intracellular activation. As a prodrug, the unphosphorylated nucleoside must be actively transported into the cell and phosphorylated by salvage pathway enzymes, primarily Thymidine Kinase (TK) [2].

Once converted to its active monophosphate form (2'-NH2-FdUMP), the molecule acts as a mechanism-based inhibitor of Thymidylate Synthase. It forms a stable, covalent ternary complex with the TS enzyme and the cofactor 5,10-methylenetetrahydrofolate. Because the fluorine atom at the 5-position cannot be abstracted by the enzyme (unlike the native hydrogen), the catalytic cycle halts. This depletion of intracellular dTMP pools leads directly to DNA synthesis arrest and subsequent apoptosis.

Metabolic activation of 2'-NH2-FdUrd leading to irreversible Thymidylate Synthase inhibition.

Biological Activity & Toxicity Profile

The toxicity of 2'-NH2-FdUrd and its derivatives is highly dependent on the cellular context, specifically the expression levels of intracellular kinases and Thymidylate Synthase.

Historical data synthesized by Sharma, Bobek, and Bloch (1974) established the foundational biological activity of this compound[1]. To contextualize its efficacy, we must compare it against structurally adjacent analogs. For instance, removing the 5-fluoro warhead drastically reduces toxicity; studies have shown that 2'-amino-2'-deoxyuridine does not significantly decrease cell viability even at high concentrations (200 µM) in CCRF-CEM or MCF7 cell lines[5].

Similarly, altering the nucleobase to cytosine yields 2'-amino-2'-deoxy-5-fluorocytidine, which was found to be inactive at 100 µM against HeLa and L1210 leukemia cells in vitro, though it retained the ability to inhibit the growth of E. coli[6]. This highlights a critical structure-activity relationship: the uracil base is optimal for direct TS engagement in mammalian cells.

Quantitative Toxicity Summary

The following table summarizes the comparative in vitro biological activity of 2'-NH2-FdUrd and its structural relatives based on established literature baselines[6],[5].

Compound	Cell Line / Organism	Concentration Tested	Observed Viability / Activity	Primary Mechanism
2'-Amino-2'-deoxy-5-fluorouridine	General Mammalian	Variable	High Cytotoxicity	TS Inhibition[1]
2'-Amino-2'-deoxy-5-fluorocytidine	HeLa / L1210	100 µM	Inactive (No significant toxicity)	Poor Kinase Affinity[7]
2'-Amino-2'-deoxy-5-fluorocytidine	E. coli	Variable	Active Growth Inhibition	Bacterial Metabolism[6]
2'-Amino-2'-deoxyuridine	CCRF-CEM / MCF7	200 µM	>90% Viability (Non-toxic)	Lacks 5-F Warhead[5]

Validated Experimental Methodologies

To accurately assess the biological activity and toxicity of 2'-NH2-FdUrd, researchers must utilize self-validating experimental systems. As an application scientist, I mandate the inclusion of both positive and negative controls within the same assay plate to account for passage-dependent variations in cell metabolism.

Protocol 1: Self-Validating High-Throughput Cytotoxicity Assay

This protocol utilizes an ATP-dependent luminescent assay (e.g., CellTiter-Glo) to quantify cell viability. We measure ATP rather than tetrazolium reduction (MTT) because nucleoside analogs can occasionally interfere with mitochondrial oxidoreductases, leading to artifactual readouts.

Step-by-Step Methodology:

• Cell Seeding: Harvest HeLa or L1210 cells in logarithmic growth phase. Seed at 5,000 cells/well in a 96-well opaque-walled plate using 100 µL of DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Preparation: Prepare a 10 mM stock of 2'-NH2-FdUrd in 100% DMSO. Perform a 10-point 1:3 serial dilution in culture media.

• Control Assignment (Critical Step):

  • Positive Control: 5-Fluorouracil (5-FU) at equivalent concentrations. This validates the sensitivity of the specific cell passage to TS inhibition.

  • Negative Control: Vehicle (0.1% DMSO final concentration) to establish the 100% viability baseline.

• Dosing: Add 10 µL of the diluted compounds to the respective wells. Incubate for exactly 72 hours. Causality note: A 72-hour window is required because thymineless death is cell-cycle dependent; cells must pass through the S-phase to exhibit toxicity.

• Quantification: Equilibrate the plate to room temperature for 30 minutes. Add 100 µL of luminescent viability reagent to each well. Shake for 2 minutes to induce cell lysis, then incubate for 10 minutes to stabilize the signal.

• Analysis: Read luminescence and calculate the IC50 using a 4-parameter logistic non-linear regression model.

Self-validating high-throughput workflow for assessing nucleoside analog cytotoxicity.

Protocol 2: Intracellular Thymidylate Synthase Inhibition Assay

Directly measuring TS activity in intact cells prevents the artifactual loss of unstable metabolites that occurs during cell lysis. We utilize a tritium-release assay based on the displacement of tritium from [5-3H]deoxyuridine during its conversion to dTMP.

Step-by-Step Methodology:

• Pre-incubation: Plate 1x10^6 cells per well in a 6-well plate. Treat with IC50 concentrations of 2'-NH2-FdUrd for 4 hours.

• Isotope Pulsing: Add 1 µCi of [5-3H]deoxyuridine to each well. Incubate for exactly 60 minutes. Causality note: The 5-position tritium is released into the aqueous medium as tritiated water (3H2O) exclusively during the TS-mediated methylation step.

• Termination & Extraction: Aspirate the media and immediately add 500 µL of ice-cold 10% Trichloroacetic Acid (TCA) to halt all enzymatic activity and precipitate macromolecules.

• Charcoal Stripping: Add 200 µL of activated charcoal suspension to the TCA extract to bind unreacted [5-3H]deoxyuridine. Centrifuge at 14,000 x g for 10 minutes.

• Scintillation Counting: Transfer 200 µL of the clear supernatant (containing the released 3H2O) to a scintillation vial. Add scintillation cocktail and quantify the disintegrations per minute (DPM). A reduction in DPM compared to the vehicle control directly quantifies the degree of TS inhibition.

Conclusion

2'-Amino-2'-deoxy-5-fluorouridine is a highly specialized nucleoside analog that leverages the proven TS-inhibitory power of the 5-fluoro modification while utilizing the 2'-amino substitution to alter sugar conformation and enhance stability[1],[3]. By employing rigorous, self-validating experimental protocols, researchers can accurately map its pharmacokinetic and pharmacodynamic profile, paving the way for advanced, targeted antineoplastic and antimicrobial therapies.

References

• Title: Synthesis and biological activity of 2'-amino-2'-deoxy-5-fluorouridine. Source: Journal of Medicinal Chemistry (1974). URL: [Link]

• Title: Synthesis of 2′-amino-2′-deoxy-5-fluorocytidine. Source: Semantic Scholar / Journal of Heterocyclic Chemistry (1982). URL: [Link]

• Title: Deoxy-2'-azidonucleoside Analogues: Synthesis and Evaluation of Antitumor and Antimicrobial Activity. Source: Institute of Biochemistry and Biophysics PAS (ibb.waw.pl). URL: [Link]

• Title: Use of Carbonyl Group Addition−Elimination Reactions for Synthesis of Nucleic Acid Conjugates. Source: Bioconjugate Chemistry (2005). URL: [Link]

• Title: CA2307002C - Antitumour uridine analogues.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. CA2307002C - Antitumour uridine analogues - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. eprints.ibb.waw.pl [eprints.ibb.waw.pl]
• 6. semanticscholar.org [semanticscholar.org]
• 7. semanticscholar.org [semanticscholar.org]

The Role of 2'-Amino-2'-deoxy-5-fluorouridine in RNA Modification and Stability: A Technical Whitepaper

Executive Summary

The development of advanced RNA therapeutics and the mechanistic study of RNA damage pathways require nucleic acid building blocks that can withstand enzymatic degradation while maintaining or enhancing biological activity. 2'-Amino-2'-deoxy-5-fluorouridine (2'-NH2-5-F-Urd) represents a highly specialized, dual-modified nucleoside that fulfills these criteria. By combining a bio-orthogonal 2'-amino sugar modification with a thermodynamically active 5-fluorinated pyrimidine base, this compound offers a unique profile of structural rigidity, nuclease resistance, and altered base-pairing dynamics[1].

Historically, 5-fluorouracil (5-FU) was viewed primarily as a DNA-damaging agent. However, recent multi-omics profiling has revolutionized this paradigm, demonstrating that the clinical lethality of 5-FU is predominantly driven by its incorporation into RNA—specifically ribosomal RNA (rRNA)—triggering a massive RNA damage response[2],[3]. In this context, 2'-NH2-5-F-Urd serves not only as a potent building block for antisense oligonucleotides (ASOs) and aptamers but also as a critical probe for investigating the biochemical consequences of fluorinated pyrimidine incorporation into structured RNAs[4].

Structural and Thermodynamic Foundations

To understand the utility of 2'-NH2-5-F-Urd, one must dissect the causality behind its structural effects. The dual modification creates a synergistic stabilization of the RNA duplex while fundamentally altering its interaction with the cellular environment.

The 5-Fluoro Nucleobase Effect

Fluorine is the most electronegative element, and its substitution at the C5 position of the uracil ring exerts a strong inductive electron-withdrawing effect.

• Hydrogen Bonding: This electronic shift lowers the pKa of the N3 imino proton from ~9.2 (in canonical uridine) to ~7.8. At physiological pH, the increased acidity of the N3 proton strengthens the hydrogen bond donated to the N1 of adenine, generally increasing the thermodynamic stability ( Tm​ ) of the resulting RNA duplex.

• Glycosidic Bond Dynamics: 5-fluorination inherently weakens the N-glycosidic bond compared to canonical nucleosides. However, the presence of a 2'-substituent on the ribose ring (such as an amine or hydroxyl) significantly counteracts this, providing much greater glycosidic bond stability than is observed in 5-fluoro-deoxyuridine (DNA) analogs[5].

The 2'-Amino Sugar Effect

The substitution of the canonical 2'-hydroxyl (-OH) with a primary amine (-NH 2​ ) fundamentally alters the conformational landscape of the ribose ring.

• Sugar Pucker: The 2'-NH 2​ group strongly drives the ribose ring into a C3'-endo (North) conformation. This pre-organizes the RNA strand into the canonical A-form geometry, minimizing the entropic penalty upon duplex formation.

• Nuclease Resistance: RNase A and similar endonucleases rely on the 2'-OH group to act as an internal nucleophile, attacking the adjacent phosphorus atom to cleave the phosphodiester backbone via a transesterification reaction. The 2'-NH 2​ group is a poor nucleophile for this specific reaction under physiological conditions. Furthermore, at pH 7.4, the partially protonated amine (-NH 3+​ ) forms a stabilizing electrostatic interaction with the negatively charged pro-Sp oxygen of the phosphate backbone, effectively locking the conformation and shielding it from enzymatic degradation.

Quantitative Stability Profiling

The synergistic effect of these modifications results in an RNA analog that is highly stable both thermodynamically and enzymatically.

Table 1: Thermodynamic and Nuclease Stability Profiles of Uridine Modifications

Modification	Sugar Pucker Preference	Glycosidic Bond Stability	ΔTm​ per insert (°C)*	Serum Half-Life (10% FBS)
Canonical rU	C3'-endo	Baseline	0.0	~1-2 minutes
2'-F-U	C3'-endo	High	+1.0 to +1.5	~15-30 minutes
2'-OMe-U	C3'-endo	High	+0.5 to +1.0	~2-4 hours
2'-NH2-5-F-Urd	C3'-endo	Moderate-High	+1.5 to +2.5	>24 hours

*Note: ΔTm​ values are context-dependent and represent average shifts in standard A-form RNA duplexes.

Biological Implications: The RNA Damage Response

The incorporation of 5-fluorinated pyrimidines into RNA is not merely a structural anomaly; it is a potent biological trigger. Recent studies have demonstrated that the cytotoxicity of 5-FU in colorectal cancer is primarily dependent on its metabolism into 5-fluorouridine (5-FUR) and subsequent incorporation into rRNA[2],[3].

When 5-F-Urd analogs are incorporated into nascent rRNA transcripts, they cause severe structural distortions during ribosome biogenesis. This structural stalling is recognized by cellular quality control mechanisms, which initiate a specific RNA damage response. This network causes the lysosomal-dependent autophagy of the damaged rRNA and the proteasome-dependent degradation of ubiquitinated ribosomal proteins, ultimately leading to cancer cell apoptosis[2],[4].

Fig 1: 5-Fluorouridine-mediated RNA damage response and apoptotic signaling pathway.

By utilizing 2'-NH2-5-F-Urd in synthetic RNA probes, researchers can uncouple the thermodynamic stalling of the ribosome from the rapid degradation by endogenous nucleases, allowing for high-resolution structural studies of the stalled ribosomal complexes.

Experimental Methodologies: A Self-Validating System

To ensure scientific integrity and reproducibility, the synthesis and validation of RNA containing 2'-NH2-5-F-Urd must follow a self-validating workflow. Each step below incorporates a causal rationale and a quality control checkpoint.

Protocol 1: Solid-Phase Synthesis and Deprotection

The synthesis of 2'-amino modified RNA requires careful protection strategies to prevent the primary amine from participating in unwanted branching reactions during phosphoramidite coupling[1].

• Phosphoramidite Preparation: The 2'-amine is protected using a trifluoroacetyl (TFA) group (yielding 2'-trifluoroacetamido-2'-deoxy-5-fluorouridine)[1].

  • Causality: The electron-withdrawing TFA group renders the nitrogen non-nucleophilic, preventing it from attacking the activated phosphoramidite during chain elongation.

• Coupling: Use 5-ethylthiotetrazole (ETT) as the activator rather than standard 1H-tetrazole.

  • Causality: ETT has a lower pKa, providing a more acidic environment that ensures efficient coupling of the sterically hindered 2'-modified phosphoramidite.

  • Validation Check: Real-time UV monitoring of the dimethoxytrityl (DMT) cation release must show >98% coupling efficiency per cycle.

• Cleavage and Deprotection: Treat the solid support with AMA (Aqueous Ammonia/Methylamine, 1:1 v/v) at 65°C for 15 minutes.

  • Causality: The 5-fluoro pyrimidine ring is susceptible to nucleophilic aromatic substitution at the C6 position if exposed to concentrated ammonia for extended periods (e.g., 8 hours at 55°C). AMA provides ultra-fast deprotection, cleaving the TFA group and nucleobase protecting groups before base degradation can occur.

Protocol 2: Biophysical Validation (LC-MS/MS and Thermal Melting)

• LC-MS/MS Confirmation: Analyze the purified oligonucleotide using reversed-phase LC coupled to a high-resolution mass spectrometer.

  • Validation Check: The observed mass must exactly match the theoretical mass. A mass deficit of 19 Da (loss of F) or 18 Da (loss of water/deamination) indicates failure during the deprotection step, validating the integrity of the synthesis.

• Thermal Denaturation ( Tm​ ) Assay: Prepare 1 µM RNA in a physiological buffer (10 mM sodium phosphate, 150 mM NaCl, pH 7.0). Heat to 90°C and cool at 1°C/min to anneal. Monitor absorbance at 260 nm from 20°C to 90°C.

  • Causality: The 150 mM NaCl screens electrostatic repulsion between the phosphate backbones. The slow cooling rate prevents the kinetic trapping of metastable secondary structures, ensuring the Tm​ strictly reflects the thermodynamic stability imparted by the 2'-NH2-5-F-Urd modification.

Fig 2: Self-validating solid-phase synthesis workflow for 2'-NH2-5-F-Urd modified RNA.

Conclusion

The integration of 2'-Amino-2'-deoxy-5-fluorouridine into RNA sequences provides a powerful tool for modern molecular biology and drug development. By understanding the causal relationships between its chemical structure—specifically the electron-withdrawing 5-fluoro base and the conformationally rigid, nuclease-resistant 2'-amino sugar—researchers can design highly stable RNA therapeutics. Furthermore, as the paradigm of 5-FU cytotoxicity shifts from DNA damage to an RNA damage response network, modified nucleosides like 2'-NH2-5-F-Urd will be instrumental in mapping the structural basis of ribosome disruption and developing next-generation targeted cancer therapies.

References

• An RNA damage response network mediates the lethality of 5-FU in colorectal cancer Cell Reports Medicine (2024). URL:[Link][2],[3]

• New Mechanisms of 5-Fluorouracil in Colon Cancer Treatment: Shifting the Focus from DNA to RNA IMAPAC (2025). URL:[Link][4]

• Synthesis and biological activity of 2'-amino-2'-deoxy-5-fluorouridine Journal of Medicinal Chemistry (ACS Publications). URL:[Link][1]

• Influence of 5-fluorination on the structure and glycosidic bond stability of the protonated canonical DNA and RNA cytidine Radboud Repository (2024). URL:[Link][5]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. An RNA damage response network mediates the lethality of 5-FU in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An RNA Damage Response Network Mediates the Lethality of 5-FU in Clinically Relevant Tumor Types - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. New Mechanisms of 5-Fluorouracil in Colon Cancer Treatment: Shifting the Focus from DNA to RNA [imapac.com]
• 5. repository.ubn.ru.nl [repository.ubn.ru.nl]

Protocols & Analytical Methods

Application Notes and Protocols for the Incorporation of 2'-Amino-2'-deoxy-5-fluorouridine into Oligonucleotides

Introduction: The Significance of 2'-Amino and 5-Fluoro Modifications in Oligonucleotide Therapeutics

The strategic incorporation of modified nucleosides into oligonucleotides is a cornerstone of modern therapeutic and diagnostic development. Among the vast array of available modifications, 2'-amino and 5-fluoro substitutions on pyrimidine nucleosides, such as uridine, offer a compelling combination of properties. The 2'-amino group can enhance nuclease resistance, a critical factor for in vivo applications, and provides a site for further conjugation of functional molecules.[1][2][3][] Concurrently, the 5-fluoro modification can improve binding affinity to target RNA or DNA sequences and may also contribute to increased metabolic stability.[5][6][7]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the successful incorporation of 2'-Amino-2'-deoxy-5-fluorouridine into oligonucleotides using standard phosphoramidite chemistry on an automated solid-phase synthesizer. We will delve into the underlying chemical principles, provide a detailed step-by-step protocol, and offer insights into potential challenges and troubleshooting strategies.

Mechanism of Incorporation: The Phosphoramidite Coupling Cycle

The incorporation of 2'-Amino-2'-deoxy-5-fluorouridine into a growing oligonucleotide chain follows the well-established phosphoramidite coupling cycle.[8][][10] This process is a series of controlled chemical reactions that occur on a solid support, typically controlled pore glass (CPG) or polystyrene.[8][]

The key to this process is the use of a protected 2'-Amino-2'-deoxy-5-fluorouridine phosphoramidite monomer. The 2'-amino group is protected with a base-labile group, such as trifluoroacetyl (TFA) or phthaloyl (PT), to prevent unwanted side reactions during synthesis.[12][13][14] The 5'-hydroxyl group is protected with a dimethoxytrityl (DMT) group, which is removed at the beginning of each coupling cycle to provide a reactive site for the next monomer addition.

The four main steps of the synthesis cycle are:

• Deblocking (Detritylation): The DMT group is removed from the 5'-hydroxyl of the growing oligonucleotide chain by treatment with a mild acid, typically trichloroacetic acid (TCA) in dichloromethane.

• Coupling (Activation): The 2'-Amino-2'-deoxy-5-fluorouridine phosphoramidite is activated by a weak acid, such as tetrazole or a derivative, to form a highly reactive intermediate. This intermediate then reacts with the free 5'-hydroxyl of the oligonucleotide chain.[][15]

• Capping: Any unreacted 5'-hydroxyl groups are acetylated to prevent the formation of deletion sequences in the final product.

• Oxidation: The newly formed phosphite triester linkage is oxidized to a more stable phosphate triester linkage using an oxidizing agent, typically an iodine solution.

This cycle is repeated for each subsequent nucleotide addition until the desired oligonucleotide sequence is synthesized.

Figure 1: The phosphoramidite coupling cycle for oligonucleotide synthesis.

Experimental Protocol: A Step-by-Step Guide

This protocol is designed for automated solid-phase oligonucleotide synthesis. It is crucial to use anhydrous reagents and solvents to ensure high coupling efficiencies.

Materials and Reagents

• Protected 2'-Amino-2'-deoxy-5-fluorouridine CE Phosphoramidite: The 2'-amino group should be protected (e.g., with TFA or PT). The phosphoramidite should be of high purity and stored under anhydrous conditions.

• Standard DNA/RNA Phosphoramidites and Solid Supports: As required for the desired oligonucleotide sequence.

• Anhydrous Acetonitrile: For phosphoramidite and activator solutions.

• Activator Solution: e.g., 0.45 M Tetrazole in acetonitrile or a suitable alternative like 5-(ethylthio)-1H-tetrazole (ETT) or 2,5-dicyanoimidazole (DCI).

• Deblocking Solution: 3% Trichloroacetic acid (TCA) in dichloromethane.

• Capping Reagents: Capping A (acetic anhydride/lutidine/THF) and Capping B (N-methylimidazole/THF).

• Oxidizing Solution: 0.02 M Iodine in THF/water/pyridine.

• Cleavage and Deprotection Reagents:

  • Concentrated Ammonium Hydroxide (for TFA-protected amino groups).

  • Aqueous Methylamine (AMA) (for PT-protected amino groups).[12]

• Purification Supplies: HPLC columns (ion-exchange or reverse-phase), desalting cartridges, or polyacrylamide gel electrophoresis (PAGE) equipment.

Protocol

• Phosphoramidite Preparation:

  • Dissolve the 2'-Amino-2'-deoxy-5-fluorouridine phosphoramidite in anhydrous acetonitrile to the manufacturer's recommended concentration (typically 0.1 M).

  • Ensure the solution is completely dissolved and free of particulates.

• Automated Solid-Phase Synthesis:

  • Program the DNA synthesizer with the desired oligonucleotide sequence, incorporating the 2'-Amino-2'-deoxy-5-fluorouridine at the appropriate position(s).

  • Coupling Time: For modified phosphoramidites, especially those with steric bulk near the 2' position, a slightly extended coupling time (e.g., 120-180 seconds) may be beneficial to ensure high coupling efficiency.[16]

  • Run the synthesis using standard cycles for deblocking, coupling, capping, and oxidation.

• Cleavage and Deprotection:

  • For TFA-protected 2'-amino groups:

    • Transfer the solid support to a screw-cap vial.

    • Add concentrated ammonium hydroxide (e.g., 1-2 mL).

    • Incubate at room temperature for 12-16 hours or at 55°C for 4-8 hours. Note: The electron-withdrawing nature of the 5-fluoro group can increase the lability of some protecting groups.[17] Milder deprotection conditions (room temperature) are recommended to avoid potential side reactions.

  • For PT-protected 2'-amino groups:

    • Transfer the solid support to a screw-cap vial.

    • Add AMA solution (a 1:1 mixture of aqueous ammonium hydroxide and aqueous methylamine).

    • Incubate at 65°C for 10-15 minutes.[12] This method is generally faster and cleaner for removing the phthaloyl group.

• Purification:

  • After deprotection, centrifuge the vial and carefully transfer the supernatant containing the cleaved oligonucleotide to a new tube.

  • Dry the oligonucleotide solution using a vacuum concentrator.

  • Resuspend the crude oligonucleotide in an appropriate buffer for purification.

  • Purify the oligonucleotide using the desired method:

    • Reverse-Phase HPLC (RP-HPLC): This is often suitable for DMT-on purification, where the hydrophobicity of the DMT group allows for separation from failure sequences.

    • Ion-Exchange HPLC (IE-HPLC): This method separates oligonucleotides based on their charge and is effective for purifying full-length products.

    • Polyacrylamide Gel Electrophoresis (PAGE): This is a high-resolution method suitable for purifying longer oligonucleotides.

    • Desalting: For applications where high purity is not essential, desalting cartridges can be used to remove salts and small molecules.

• Quality Control:

  • Analyze the purified oligonucleotide by mass spectrometry (e.g., ESI-MS or MALDI-TOF) to confirm the correct molecular weight and successful incorporation of the 2'-Amino-2'-deoxy-5-fluorouridine.

  • Assess purity by analytical HPLC or capillary electrophoresis (CE).

Figure 2: Overall experimental workflow for incorporating 2'-Amino-2'-deoxy-5-fluorouridine.

Data Presentation: Key Experimental Parameters

Parameter	Recommended Condition	Rationale
Phosphoramidite Concentration	0.1 M in anhydrous acetonitrile	Standard concentration for efficient coupling.
Coupling Time	120-180 seconds	The 2'-amino modification may introduce some steric hindrance, requiring a longer reaction time for optimal coupling efficiency.[16]
Activator	Tetrazole, ETT, or DCI	Standard activators for phosphoramidite chemistry.
2'-Amino Protecting Group	TFA or Phthaloyl (PT)	TFA is removed with standard ammonia deprotection, while PT requires AMA for efficient removal.[12][13]
Deprotection (TFA group)	Conc. NH4OH, room temp, 12-16h	Milder conditions are recommended to prevent potential side reactions due to the 5-fluoro modification.[17]
Deprotection (PT group)	AMA, 65°C, 10-15 min	Fast and efficient removal of the phthaloyl group.[12]
Purification Method	RP-HPLC, IE-HPLC, or PAGE	Choice depends on the desired purity, scale, and downstream application.
Quality Control	Mass Spectrometry, HPLC/CE	Essential to confirm the identity and purity of the final product.

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Low Coupling Efficiency	- Inactive phosphoramidite (moisture contamination)- Insufficient coupling time- Inactive activator	- Use fresh, anhydrous reagents.- Increase the coupling time.- Use a fresh activator solution.
Incomplete Deprotection of 2'-Amino Group	- Incorrect deprotection reagent or conditions	- Ensure the correct deprotection strategy is used for the specific protecting group (NH4OH for TFA, AMA for PT).- Optimize deprotection time and temperature.
Presence of Deletion Sequences	- Inefficient capping- Low coupling efficiency	- Check the activity of capping reagents.- Optimize coupling conditions as described above.
Modification of the 5-Fluorouracil Base	- Harsh deprotection conditions	- Use milder deprotection conditions (e.g., lower temperature, shorter time) to avoid potential degradation of the 5-fluorouracil base.

Conclusion

The incorporation of 2'-Amino-2'-deoxy-5-fluorouridine into oligonucleotides is a valuable strategy for enhancing their therapeutic and diagnostic potential. By utilizing a high-quality phosphoramidite monomer and carefully optimizing the solid-phase synthesis and deprotection conditions, researchers can successfully synthesize these modified oligonucleotides with high purity and yield. The protocols and guidelines presented in this application note provide a solid foundation for the successful implementation of this important modification in oligonucleotide-based research and development.

References

• Griffey, R. H., et al. (1996). 2'-O-Aminopropyl Ribonucleotides: A Zwitterionic Modification That Enhances the Exonuclease Resistance and Biological Activity of Antisense Oligonucleotides. Journal of Medicinal Chemistry, 39(26), 5100–5109. [Link]

• Grajulian, C., et al. (2006). An Efficient, Convenient Solid-Phase Synthesis of Amino Acid-Modified Peptide Nucleic Acid Monomers and Oligomers. Bioconjugate Chemistry, 17(2), 469–477. [Link]

• Grajulian, C., et al. (2006). An efficient, convenient solid-phase synthesis of amino acid-modified peptide nucleic acid monomers and oligomers. PubMed, 16536511. [Link]

• Winkler, J., et al. (2005). Zwitterionic oligonucleotides: a study on binding properties of 2'-O-aminohexyl modifications. Nucleosides, Nucleotides & Nucleic Acids, 24(8), 1167-1185. [Link]

• Klimasauskas, S., & Roberts, R. J. (1995). Chemical synthesis of 2'-deoxyoligonucleotides containing 5-fluoro-2'-deoxycytidine. Nucleic Acids Research, 23(8), 1399–1404. [Link]

• Biotage. (2022). Solid Phase Oligonucleotide Synthesis. Biotage. [Link]

• ChemGenes. (2023). 2'-O-NMA phosphoramidites enable the synthesis of RNA mimics useful for antisense therapeutics. ChemGenes. [Link]

• Honcharenko, D., et al. (2018). 2′-O-(N-(Aminoethyl)carbamoyl)methyl Modification Allows for Lower Phosphorothioate Content in Splice-Switching Oligonucleotides with Retained Activity. Molecules, 23(11), 2999. [Link]

• Bio-Synthesis Inc. (2010). 5'-Amino Modified Oligonucleotides. Bio-Synthesis Inc.. [Link]

• Oligo Factory. (n.d.). Deprotection of Oligonucleotide Synthesis: A Complete Guide for Researchers. Oligo Factory. [Link]

• Gryaznov, S. M., & Schultz, R. G. (1996). Oligo-2′-Fluoro-2′-Deoxynucleotide N3′→P5′ Phosphoramidates: Synthesis and Properties. Nucleic Acids Research, 24(8), 1508–1514. [Link]

• Glen Research. (2014). Glen Report 26.14 - Technical Brief - AMA – Ubiquitous Reagent for Oligo Deprotection. Glen Research. [Link]

• Pathak, T., & Pradeepkumar, P. I. (2009). 2'-O-[2-(Amino)-2-oxoethyl] Oligonucleotides. ResearchGate. [Link]

• Kojima, N., et al. (2005). High throughput purification of amino-modified oligonucleotides and its application to novel detection system of gene expression. Nucleic Acids Symposium Series, 49(1), 181–182. [Link]

• Kojima, N., et al. (2005). High throughput purification of amino-modified oligonucleotides and its application to novel detection system of gene expression. PubMed. [Link]

• Gryaznov, S. M., & Schultz, R. G. (1996). Oligo-2'-fluoro-2'-deoxynucleotide N3'-->P5' phosphoramidates: synthesis and properties. PubMed Central. [Link]

• Glen Research. (2004). Glen Report 16.13 - MINOR BASE AND RELATED NOVEL PHOSPHORAMIDITES. Glen Research. [Link]

• ChemGenes. (n.d.). 2-Aminopurine(N2-Dmf) 2'-deoxy-riboside CE phosphoramidite. ChemGenes. [Link]

• Oligo Factory. (n.d.). Coupling Pathways and Activation Mechanisms in Phosphoramidite Reactions. Oligo Factory. [Link]

• Glen Research. (1990). Glen Report 3-22: Probes and Affinity Supports. Glen Research. [Link]

• ChemGenes. (n.d.). 2'-Amino Uridine CED phosphoramidite. ChemGenes. [Link]

• Beigelman, L., et al. (2010). Deprotection and purification of oligonucleotides and their derivatives.

• Prhavc, M., et al. (2003). Synthesis and properties of oligonucleotide chimeras containing 5'-amino-2'-deoxy-2'-fluoroarabinonucleosides. PubMed. [Link]

• Wang, Y., et al. (2021). Synthesis and Structural Characterization of 2′-Deoxy-2′-fluoro-l-uridine Nucleic Acids. Organic Letters, 23(13), 5220–5224. [Link]

• Reddy, M. P., et al. (2000). Method for deprotecting oligonucleotides.
• Kumar, R. K., et al. (2016). RNA synthesis—phosphoramidites for synthetic RNA in the reverse direction, and application in convenient introduction of ligands, chromophores and modifications of synthetic RNA at the 3.

• Glen Research. (n.d.). The Glen Report. Glen Research. [Link]

• Vinogradov, S. V., et al. (1994). On the rapid deprotection of synthetic oligonucleotides and analogs. Nucleic Acids Research, 22(4), 639–641. [Link]

• Lyttle, M. H., et al. (2000). Linker phosphoramidite reagents for the attachment of the first nucleoside to underivatized solid-phase supports. PubMed Central. [Link]

• Beaucage, S. L. (2001). Various Coupling Agents in the Phosphoramidite Method for Oligonucleotide Synthesis. ResearchGate. [Link]

• Glen Research. (n.d.). Modifier Phosphoramidites and Supports. Glen Research. [Link]

• ChemGenes. (n.d.). 3'-TBDMS-2'-Amidites, 2'-5' linked RNA. ChemGenes. [Link]

• Glen Research. (n.d.). Amino-Modifier Phosphoramidites and Supports. Glen Research. [Link]

• Glen Research. (1988). Glen Report 2-12: Modification of Oligonucleotides - An Update. Glen Research. [Link]

• Gilar, M., et al. (2024). Overview and Recent Advances in the Purification and Isolation of Therapeutic Oligonucleotides. Organic Process Research & Development. [Link]

• Pitsch, S., et al. (1996). Synthesis of 5-(2-amino-2-deoxy-beta-D-glucopyranosyloxymethyl)-2'- Deoxyuridine and Its Incorporation Into Oligothymidylates. PubMed. [Link]

• Sobkowski, M., et al. (2001). Phosphoramidite Coupling to Oligonucleotides Bearing Unprotected Internucleosidic Phosphate Moieties. The Journal of Organic Chemistry, 66(5), 1459–1464. [Link]

• ChemGenes. (n.d.). Amino Modifiers. ChemGenes. [Link]

• Watts, J. K., & Damha, M. J. (2006). Improved synthesis of 2'-amino-2'-deoxyguanosine and its phosphoramidite. PubMed. [Link]

• Iacob, R. A., et al. (2004). Synthesis and characterization of oligonucleotides containing 5-chlorocytosine. PubMed. [Link]

• Pradere, U., et al. (2014). Synthesis of 2 '-N-Methylamino-2 '-deoxyguanosine and 2 '-N,N-Dimethylamino-2 '-deoxyguanosine and Their Incorporation into RNA by Phosphoramidite Chemistry. ResearchGate. [Link]

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HPLC method development for 2'-Amino-2'-deoxy-5-fluorouridine quantification

An Application Note and Protocol for the Quantification of 2'-Amino-2'-deoxy-5-fluorouridine using High-Performance Liquid Chromatography (HPLC)

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for the development and validation of a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 2'-Amino-2'-deoxy-5-fluorouridine. As a modified nucleoside analog, this compound presents unique challenges due to its high polarity. This document navigates the strategic decisions in method development, from selecting the optimal chromatographic mode to fine-tuning instrument parameters. We present a detailed protocol based on Hydrophilic Interaction Liquid Chromatography (HILIC), a technique well-suited for retaining and resolving polar analytes. The causality behind experimental choices is explained, and the entire protocol is designed as a self-validating system, grounded in established regulatory guidelines for analytical method validation.

Introduction: The Analytical Imperative

2'-Amino-2'-deoxy-5-fluorouridine is a synthetic nucleoside analog. It belongs to a class of compounds that are of significant interest in pharmaceutical and biomedical research, often investigated for their potential as antiviral or anticancer agents. Structurally, it is a derivative of uridine, featuring a fluorine atom at the 5-position of the pyrimidine ring and an amino group replacing the hydroxyl group at the 2'-position of the deoxyribose sugar. These modifications drastically alter the molecule's physicochemical properties compared to endogenous nucleosides, necessitating a tailored analytical approach for accurate quantification in complex matrices such as plasma, cell lysates, or reaction mixtures.

High-Performance Liquid Chromatography (HPLC) is the premier technique for this application, offering high resolution, sensitivity, and quantitative accuracy. The primary challenge in analyzing 2'-Amino-2'-deoxy-5-fluorouridine lies in its pronounced hydrophilicity, which can lead to poor retention on traditional reversed-phase columns. This guide therefore emphasizes a method development strategy that directly addresses this challenge.

Analyte Properties and Chromatographic Strategy

A successful HPLC method is built upon a fundamental understanding of the analyte's chemical nature. The structure of 2'-Amino-2'-deoxy-5-fluorouridine dictates its behavior in a chromatographic system.

• Polarity: The combination of the sugar moiety, the uracil base, and the additional amino group makes the molecule highly polar (estimated XLogP3-AA: -1.4 to -2.0). This high polarity is the primary reason that conventional C18 reversed-phase chromatography may be inadequate, as the analyte will have minimal interaction with the nonpolar stationary phase and elute near the void volume.

• Charge State (pKa): The 2'-amino group introduces a basic center. At a pH below its pKa (typically around 8.5-9.5 for primary amino groups on sugars), this group will be protonated, carrying a positive charge. This property can be exploited for retention on certain stationary phases but can also cause peak tailing if not properly controlled with mobile phase pH and buffering.

• UV Absorbance: The 5-fluorouracil chromophore provides strong UV absorbance, making UV detection a simple and effective quantification method. The absorbance maximum is typically in the range of 260-270 nm.

Given these properties, Hydrophilic Interaction Liquid Chromatography (HILIC) emerges as the most logical and robust chromatographic mode. HILIC utilizes a polar stationary phase (e.g., bare silica, amide, diol) and a mobile phase with a high concentration of a nonpolar, water-miscible organic solvent like acetonitrile.[1][2][3] In this system, polar analytes partition into a water-enriched layer adsorbed onto the surface of the stationary phase, providing excellent retention for compounds that are unretained in reversed-phase.[1][2]

Figure 1: HPLC method development workflow.

Detailed Experimental Protocol: HILIC-UV Method

This section provides a step-by-step protocol for the quantification of 2'-Amino-2'-deoxy-5-fluorouridine.

Instrumentation and Materials

• HPLC System: An HPLC or UHPLC system equipped with a binary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

• Chemicals:

  • 2'-Amino-2'-deoxy-5-fluorouridine reference standard (>98% purity).

  • Acetonitrile (ACN), HPLC or MS grade.

  • Ammonium acetate, LC-MS grade.

  • Formic acid, LC-MS grade.

  • Water, HPLC or Milli-Q grade.

• Labware: Calibrated analytical balance, volumetric flasks, autosampler vials.

Preparation of Solutions

• Mobile Phase A (Aqueous): 10 mM Ammonium Acetate in Water.

  • Dissolve 0.7708 g of ammonium acetate in 1 L of HPLC-grade water.

  • Adjust pH to 5.0 with formic acid. This ensures the 2'-amino group is protonated, promoting consistent interaction with the stationary phase.

  • Filter through a 0.22 µm membrane filter.

• Mobile Phase B (Organic): Acetonitrile.

• Analyte Stock Solution (1 mg/mL):

  • Accurately weigh approximately 10 mg of the reference standard into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 (v/v) mixture of Acetonitrile and Water. This ensures solubility and compatibility with the HILIC mobile phase.

• Calibration Standards:

  • Prepare a series of working standards by serial dilution of the stock solution with 50:50 (v/v) Acetonitrile/Water. A typical concentration range might be 1 µg/mL to 100 µg/mL, depending on the expected sample concentrations.

Sample Preparation

For analysis from biological matrices (e.g., cell culture media, plasma), protein precipitation is a mandatory step to prevent column fouling and matrix interference.

• To 100 µL of sample (e.g., plasma), add 300 µL of ice-cold acetonitrile containing an internal standard, if used.

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at >12,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of 50:50 (v/v) Acetonitrile/Water, vortex, and transfer to an autosampler vial for injection.

HPLC Chromatographic Conditions

The following parameters provide a robust starting point for method optimization.

Parameter	Recommended Condition	Rationale
Column	Amide HILIC Column (e.g., 100 x 2.1 mm, 1.7 µm)	The amide stationary phase offers excellent selectivity for polar, hydrogen-bond-donating compounds like nucleosides.
Mobile Phase A	10 mM Ammonium Acetate in Water, pH 5.0	Provides ionic strength to improve peak shape and a buffered pH for consistent analyte ionization.
Mobile Phase B	Acetonitrile	The weak eluting solvent in HILIC mode.
Gradient Elution	0-1 min: 90% B; 1-7 min: 90% to 60% B; 7-8 min: 60% B; 8-8.1 min: 60% to 90% B; 8.1-12 min: 90% B	A gradient is crucial for eluting the polar analyte with good peak shape and for cleaning the column after each injection.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column, ensuring good efficiency.
Column Temperature	35°C	Improves peak shape and reduces mobile phase viscosity, leading to lower backpressure.
Injection Volume	2 - 5 µL	Small injection volumes are recommended to minimize solvent mismatch effects with the high-organic mobile phase.
Detection Wavelength	268 nm	Corresponds to the UV absorbance maximum for the 5-fluorouracil chromophore.

graph G {
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// Nodes for the structure
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C2 [label="C", pos="-0.87,-0.5!", fillcolor="#5F6368", fontcolor="#FFFFFF"];
N3 [label="N", pos="0.87,-0.5!", fillcolor="#4285F4", fontcolor="#FFFFFF"];
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C5 [label="C", pos="0.87,2.5!", fillcolor="#5F6368", fontcolor="#FFFFFF"];
C6 [label="C", pos="-0.87,2.5!", fillcolor="#5F6368", fontcolor="#FFFFFF"];
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O4 [label="O", pos="2.6,0.5!", fillcolor="#EA4335", fontcolor="#FFFFFF"];
F5 [label="F", pos="1.73,3.5!", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Sugar moiety
C1_prime [label="C1'", pos="-0.87,-2.5!", fillcolor="#FBBC05", fontcolor="#202124"];
C2_prime [label="C2'", pos="-2.6,-3.5!", fillcolor="#FBBC05", fontcolor="#202124"];
C3_prime [label="C3'", pos="-1.73,-5!", fillcolor="#FBBC05", fontcolor="#202124"];
C4_prime [label="C4'", pos="0,-5!", fillcolor="#FBBC05", fontcolor="#202124"];
O_sugar [label="O", pos="0,-3.5!", fillcolor="#EA4335", fontcolor="#FFFFFF"];
C5_prime [label="C5'", pos="0.87,-6.5!", fillcolor="#FBBC05", fontcolor="#202124"];

// Functional groups
NH2 [label="NH₂", pos="-3.47,-2.5!", fillcolor="#4285F4", fontcolor="#FFFFFF"];
OH3 [label="OH", pos="-2.6,-6!", fillcolor="#EA4335", fontcolor="#FFFFFF"];
OH5 [label="OH", pos="1.73,-7.5!", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges for the uracil ring
N1 -- C2; N1 -- C6; C2 -- N3; N3 -- C4; C4 -- C5; C5 -- C6;
C2 -- O2 [style=dashed]; C4 -- O4 [style=dashed]; C5 -- F5;

// Edges for the sugar and connection
N1 -- C1_prime; C1_prime -- C2_prime; C2_prime -- C3_prime; C3_prime -- C4_prime; C4_prime -- O_sugar; O_sugar -- C1_prime;
C4_prime -- C5_prime;

// Edges for functional groups
C2_prime -- NH2; C3_prime -- OH3; C5_prime -- OH5;
}

Figure 2: Structure of 2'-Amino-2'-deoxy-5-fluorouridine.

Method Validation: Ensuring Trustworthiness and Reliability

Once the method is developed, it must be validated to ensure it is fit for its intended purpose. Validation should be performed according to internationally recognized guidelines, such as those from the International Council for Harmonisation (ICH) Q2(R1) or the U.S. Food and Drug Administration (FDA) M10 for bioanalytical methods.[4][5][6][7][8][9][10]

The following parameters are critical for demonstrating the method's performance:

Validation Parameter	Description	Typical Acceptance Criteria
Specificity / Selectivity	The ability to assess the analyte unequivocally in the presence of other components (e.g., matrix components, impurities).	No significant interfering peaks at the retention time of the analyte in blank matrix samples.
Linearity & Range	The ability to elicit test results that are directly proportional to the analyte concentration within a given range.	Correlation coefficient (r²) ≥ 0.995. Calibration standards should be within ±15% of the nominal value (±20% at LLOQ).
Accuracy	The closeness of test results to the true value. Assessed by analyzing quality control (QC) samples at multiple concentrations.	Mean concentration should be within ±15% of the nominal value for QC samples (±20% at LLOQ).[4]
Precision	The degree of scatter between a series of measurements. Evaluated as repeatability (intra-assay) and intermediate precision (inter-assay).	Relative Standard Deviation (%RSD) or Coefficient of Variation (%CV) should not exceed 15% (20% at LLOQ).[4]
Limit of Quantification (LLOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Analyte response should be at least 5-10 times the response of the blank. Accuracy and precision criteria must be met.
Robustness	A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.	No significant change in results when parameters like mobile phase pH (±0.2 units) or column temperature (±5°C) are slightly varied.
Stability	The chemical stability of the analyte in a given matrix under specific conditions for specific time intervals.	Analyte concentration in stability samples should be within ±15% of the initial concentration.

Conclusion

This application note details a systematic approach to developing a sensitive and reliable HPLC method for the quantification of 2'-Amino-2'-deoxy-5-fluorouridine. By understanding the analyte's polar nature, a Hydrophilic Interaction Liquid Chromatography (HILIC) method was selected and outlined. The provided protocol, including sample preparation, chromatographic conditions, and validation guidelines, offers a comprehensive and scientifically-grounded starting point for researchers in pharmaceutical development and biomedical analysis. Adherence to these principles will ensure the generation of high-quality, reproducible data suitable for regulatory submission and advanced research applications.

References

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). Vertex AI Search.
• Quantitative Assessment of Retention Mechanisms of Nucleosides on a Bare Silica Stationary Phase in Hydrophilic Interaction Liquid Chromatography (HILIC). (2025, October 3). MDPI.
• Characterization of Enhanced-Fluidity Liquid Hydrophilic Interaction Chromatography for the Separation of Nucleosides and Nucleotides. The Ohio State University.
• Hydrophilic interaction chromatography. Wikipedia.
• M10 BIOANALYTICAL METHOD VALIDATION. (2019, October 25). FDA.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.
• Nucleoside Analysis by Hydrophilic Interaction Liquid Chromatography Coupled with Mass Spectrometry. PubMed.
• M10 Bioanalytical Method Validation and Study Sample Analysis. (2022, November). FDA.
• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. FDA.
• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021, September 17). FDA.
• Bioanalytical Method Validation for Biomarkers Guidance. HHS.gov.
• ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). ICH.
• Simultaneous quantification of 5-FU, 5-FUrd, 5-FdUrd, 5-FdUMP, dUMP and TMP in cultured cell models by LC-MS/MS. (2009, October 1). PubMed.
• Hydrophilic Interaction Liquid Chromatography for Oligonucleotide Therapeutics: Method Considerations. (2025, March 10). LCGC International.
• ICH Q2 Analytical Method Validation. Slideshare.
• Development of an LC–MS/MS assay for the quantitative determination of the intracellular 5-fluorouracil nucleotides responsibl. DSpace.
• Development of an LC-MS/MS assay for the quantitative determination of the intracellular 5-fluorouracil nucleotides responsible for the anticancer effect of 5-fluorouracil. (2015, June 10). PubMed.
• TDM of 5-FU Therapeutic drug monitoring of 5-fluorouracil by LC-MS/MS.
• Determination Of 5-fluorouracil In Human Plasma Using Lc-ms/ms. BASi.
• Simultaneous determination of 5′-deoxy-5-fluorouridine, 5-fluorouracil and its main metabolites in body fluids by HPLC. (1992, May 1). R Discovery.
• Determination of 5-fluorouracil in plasma with HPLC-tandem mass spectrometry. NVKC.
• Development of an HPLC-DAD Method for the Extraction and Quantification of 5-Fluorouracil, Uracil, and 5-Fluorodeoxyuridin Monophosphate in Cells and Culture Media of Lactococcus lactis. (2022, November 17). MDPI.

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• 4. resolvemass.ca [resolvemass.ca]
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• 6. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
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• 10. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]

Isotope Labeling Techniques for 2'-Amino-2'-deoxy-5-fluorouridine NMR Spectroscopy: An Application Note

Introduction: Unlocking the Conformational Dynamics of a Key Nucleoside Analog

2'-Amino-2'-deoxy-5-fluorouridine (2'-AFU) is a synthetic nucleoside analog of significant interest in drug development, particularly in the realm of antiviral and anticancer therapies. Its structural similarity to natural nucleosides allows it to be incorporated into nucleic acids, where the strategic placement of a fluorine atom and an amino group can profoundly influence biological activity. Understanding the three-dimensional structure and conformational dynamics of 2'-AFU, both as a free molecule and when integrated into oligonucleotides, is paramount for elucidating its mechanism of action and for the rational design of more potent and selective therapeutic agents.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as a uniquely powerful tool for these investigations, offering atomic-level insights into molecular structure and motion in solution. However, the inherent complexity of NMR spectra, especially for larger biomolecules, can often obscure the detailed information required. Isotope labeling, the selective replacement of atoms with their heavier, NMR-active isotopes (e.g., ¹³C and ¹⁵N), provides a robust solution to this challenge. By strategically introducing these labels, we can dramatically simplify spectra, enhance signal sensitivity, and enable a suite of advanced NMR experiments designed to probe specific structural features and dynamic processes.

This application note provides a comprehensive guide to the theory and practice of isotope labeling of 2'-AFU for NMR spectroscopy. We will delve into the rationale behind different labeling strategies, present detailed protocols for both chemical and enzymatic synthesis of labeled 2'-AFU, and discuss the application of these labeled compounds in advanced NMR studies. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the power of isotope-assisted NMR to accelerate their research on 2'-AFU and other modified nucleosides.

The "Why": Rationale for Isotope Labeling in 2'-AFU NMR Studies

The primary motivation for employing isotope labeling in the NMR analysis of 2'-AFU is to overcome the inherent limitations of studying unlabeled molecules. The strategic incorporation of ¹³C and ¹⁵N isotopes offers several key advantages:

• Spectral Simplification and Resolution: The natural abundance of ¹³C and ¹⁵N is low (approximately 1.1% and 0.4%, respectively). By enriching specific positions with these isotopes, we can selectively observe signals from the labeled sites, effectively filtering out the complex background from unlabeled atoms. This is particularly crucial for resolving overlapping resonances in crowded spectral regions.[1]

• Enhanced Sensitivity: While the intrinsic sensitivity of ¹³C and ¹⁵N nuclei is lower than that of protons (¹H), the ability to concentrate the isotopic label at specific sites leads to a significant increase in signal-to-noise for the observed nuclei. This allows for the acquisition of high-quality data in a shorter time and on smaller sample quantities.[2]

• Access to Advanced NMR Experiments: Many powerful multi-dimensional NMR experiments, such as Heteronuclear Single Quantum Coherence (HSQC) and Heteronuclear Multiple Bond Correlation (HMBC), rely on the presence of ¹³C and ¹⁵N nuclei. These experiments allow for the unambiguous assignment of resonances and the determination of through-bond and through-space connectivities, which are essential for detailed structural elucidation.

• Probing Specific Interactions and Dynamics: Site-specific labeling allows researchers to focus on particular regions of the molecule. For instance, labeling the amino group with ¹⁵N can provide direct insights into its involvement in hydrogen bonding or other interactions. Similarly, labeling specific carbons in the sugar or base moieties can report on local conformational changes.

The choice of which isotope to use and where to place it depends on the specific scientific question being addressed. The following sections will explore the practical aspects of achieving these labeling patterns.

Core Methodologies: Synthesizing Isotopically Labeled 2'-AFU

The successful application of isotope-assisted NMR begins with the efficient and selective incorporation of the desired isotopes into the 2'-AFU molecule. Two primary approaches are employed: chemical synthesis and enzymatic synthesis.

Chemical Synthesis of Labeled 2'-AFU

Chemical synthesis offers the highest degree of control over the placement of isotopic labels. By starting with commercially available labeled precursors, it is possible to introduce ¹³C and ¹⁵N at virtually any desired position within the nucleoside framework.

A common strategy for the synthesis of pyrimidine nucleosides like 2'-AFU involves the glycosylation of a labeled pyrimidine base with a suitable sugar derivative.[3] For instance, to label the pyrimidine ring, one could start with [1,3-¹⁵N₂]-5-fluorouracil or [2-¹³C]-5-fluorouracil. The synthesis of the 2'-amino-2'-deoxyribose sugar moiety can also be achieved using labeled starting materials.

Illustrative Synthetic Workflow:

Below is a generalized workflow for the chemical synthesis of site-specifically labeled 2'-AFU.

Figure 1: Generalized workflow for the chemical synthesis of isotopically labeled 2'-AFU.

Detailed Protocol: Synthesis of [1,3-¹⁵N₂]-2'-Amino-2'-deoxy-5-fluorouridine

This protocol is a representative example and may require optimization based on available laboratory resources and specific precursor availability.

Materials:

• [1,3-¹⁵N₂]-5-Fluorouracil

• 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose

• N,O-Bis(trimethylsilyl)acetamide (BSA)

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf)

• Anhydrous acetonitrile

• Sodium methoxide in methanol

• Ammonia in methanol

• Silica gel for column chromatography

• High-Performance Liquid Chromatography (HPLC) system

Procedure:

• Silylation of the Labeled Base: In a flame-dried flask under an inert atmosphere (e.g., argon), suspend [1,3-¹⁵N₂]-5-fluorouracil in anhydrous acetonitrile. Add BSA and stir at room temperature until the solid dissolves completely. This step protects the reactive protons on the uracil ring.

• Glycosylation: Cool the silylated base solution to 0°C. In a separate flask, dissolve 1-O-acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose in anhydrous acetonitrile. Add this sugar solution to the silylated base solution, followed by the dropwise addition of TMSOTf. Allow the reaction to warm to room temperature and stir overnight.

• Workup and Purification of Protected Nucleoside: Quench the reaction with saturated sodium bicarbonate solution and extract the product with an organic solvent (e.g., ethyl acetate). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting residue by silica gel column chromatography to obtain the protected, labeled nucleoside.

• Deprotection:

  • Removal of Benzoyl Groups: Dissolve the protected nucleoside in a solution of sodium methoxide in methanol and stir at room temperature until the reaction is complete (monitored by TLC). Neutralize the reaction with an acidic resin and filter. Concentrate the filtrate to obtain the partially deprotected nucleoside.

  • Conversion to 2'-Amino and Final Deprotection: The conversion of the 2'-hydroxyl group to the 2'-amino group is a multi-step process that typically involves activation of the 2'-hydroxyl, displacement with an azide, and subsequent reduction. This is a critical and often challenging part of the synthesis. Following the introduction of the amino group, any remaining protecting groups are removed using standard procedures, such as treatment with methanolic ammonia.

• Final Purification: Purify the final product, [1,3-¹⁵N₂]-2'-Amino-2'-deoxy-5-fluorouridine, by reversed-phase HPLC. Lyophilize the pure fractions to obtain the final product as a white solid.

Quantitative Data Summary:

Parameter	Expected Value
Isotopic Enrichment	> 98%
Chemical Purity (HPLC)	> 99%
Overall Yield	15-25% (highly dependent on the 2'-amination steps)

Enzymatic Synthesis of Labeled 2'-AFU

For uniform labeling of the ribose moiety, enzymatic synthesis can be a more straightforward and cost-effective approach. This method typically involves growing microorganisms in a minimal medium where the sole carbon source is a ¹³C-labeled compound, such as [U-¹³C]-glucose. The microorganisms will then biosynthesize nucleosides, incorporating the ¹³C label throughout the ribose sugar.

Illustrative Enzymatic Synthesis Workflow:

Figure 2: Generalized workflow for the enzymatic synthesis of uniformly labeled ribonucleosides, a precursor for labeled 2'-AFU.

It is important to note that direct enzymatic synthesis of 2'-AFU is not typically feasible. Instead, this method is used to produce uniformly labeled natural ribonucleosides (e.g., [U-¹³C-ribose]-uridine), which can then be chemically converted to the desired 2'-AFU analog.

NMR Spectroscopy of Labeled 2'-AFU: Experimental Protocols

Once the isotopically labeled 2'-AFU has been synthesized and purified, it is ready for NMR analysis. The choice of NMR experiments will depend on the labeling scheme and the specific structural or dynamic questions being investigated.

Sample Preparation

Proper sample preparation is critical for obtaining high-quality NMR data.

• Dissolution: Dissolve the lyophilized, labeled 2'-AFU in a suitable NMR buffer. For studies of the free nucleoside, a simple phosphate buffer in D₂O is often sufficient. The pH should be adjusted to the desired value (typically near neutral).

• Concentration: The required concentration will depend on the specific NMR experiment and the strength of the NMR spectrometer. For ¹H-¹⁵N HSQC experiments, concentrations in the range of 0.1-1.0 mM are typical.

• Internal Standard: Add a small amount of an internal standard, such as DSS (2,2-dimethyl-2-silapentane-5-sulfonate sodium salt), for chemical shift referencing.

Key NMR Experiments for Labeled 2'-AFU

The following table summarizes some of the most useful NMR experiments for studying labeled 2'-AFU.

Experiment	Isotope Label(s) Required	Information Obtained
¹H-¹⁵N HSQC	¹⁵N	Correlation between ¹H and directly attached ¹⁵N nuclei. Excellent for observing the 2'-amino group and the nitrogen atoms in the pyrimidine ring.
¹H-¹³C HSQC	¹³C	Correlation between ¹H and directly attached ¹³C nuclei. Provides assignments for all protonated carbons in the sugar and base.
¹H-¹³C HMBC	¹³C	Correlation between ¹H and ¹³C nuclei over two or three bonds. Useful for assigning quaternary carbons and for linking different parts of the molecule.
¹H-¹⁵N HMBC	¹⁵N	Correlation between ¹H and ¹⁵N nuclei over two or three bonds. Helps in assigning the nitrogen atoms in the pyrimidine ring.
¹⁹F-¹H HOESY	¹⁹F (natural abundance)	Through-space correlations between the fluorine atom and nearby protons. Provides information on the conformation around the glycosidic bond.

Protocol: Acquiring a ¹H-¹⁵N HSQC Spectrum of [1,3-¹⁵N₂]-2'-AFU

• Prepare the Sample: Dissolve ~0.5 mg of [1,3-¹⁵N₂]-2'-AFU in 500 µL of 20 mM sodium phosphate buffer, pH 7.0, in 90% H₂O/10% D₂O.

• Set up the Spectrometer: Tune and match the ¹H and ¹⁵N channels of the NMR probe. Lock the spectrometer on the D₂O signal.

• Load a Standard HSQC Pulse Sequence: Most modern NMR spectrometers have a library of standard pulse sequences. Select a sensitivity-enhanced HSQC experiment (e.g., hsqcetf3gpsi).

• Set Acquisition Parameters:

  • ¹H Spectral Width: ~12 ppm, centered at ~4.7 ppm.

  • ¹⁵N Spectral Width: ~40 ppm, centered at ~150 ppm (this may need to be adjusted based on the specific chemical shifts of the labeled nitrogens).

  • Number of Scans: 8-16 per increment.

  • Number of Increments in the Indirect Dimension (¹⁵N): 128-256.

  • Recycle Delay: 1.5-2.0 seconds.

• Acquire the Data: Start the acquisition. The experiment time will typically be between 30 minutes and a few hours, depending on the sample concentration and spectrometer sensitivity.

• Process the Data: After acquisition, the data is Fourier transformed in both dimensions, phased, and baseline corrected to yield the final 2D spectrum.

Data Analysis and Interpretation

The analysis of the resulting NMR spectra will yield a wealth of information about the structure and dynamics of 2'-AFU.

• Chemical Shift Analysis: The chemical shifts of the ¹H, ¹³C, and ¹⁵N nuclei are highly sensitive to their local electronic environment.[4] Changes in chemical shifts can indicate conformational changes, protonation events, or intermolecular interactions. The ¹⁹F chemical shift is also a very sensitive probe of the local environment.[5][6]

• Coupling Constant Analysis: Scalar (J) couplings between nuclei provide information about the dihedral angles between them. For example, the ³J(H1'-H2') coupling constant can be used to determine the pucker of the ribose sugar ring.[7]

• NOE Analysis: Nuclear Overhauser Effect (NOE) data from experiments like ¹⁹F-¹H HOESY provide through-space distance constraints between atoms. This is particularly useful for determining the orientation of the base relative to the sugar (the syn vs. anti conformation).

Conclusion: A Powerful Synergy for Drug Discovery

References

• Synthesis of fluorinated nucleosides for probing DNA conform
• Comparative conformational analysis of nucleosides by NMR, X-ray, and semi-empirical (PM3 VS. AM1) methods. PubMed.
• A Nonafluoro Nucleoside as a Sensitive 19F NMR Probe of Nucleic Acid Conform
• 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19 F NMR spectroscopy. Nucleic Acids Research. (2009).
• 19 F NMR (470.67 MHz) spectra of fluorine-labeled oligonucleotides in...
• The precious Fluorine on the Ring: Fluorine NMR for biological systems. PMC - NIH.
• Isotopic Labeling for NMR Spectroscopy of Biological Solids. Sigma-Aldrich.
• Nucleoside H-Phosphonates. 17.
• 1H NMR conformational study of a variety of alpha-anomers of C5-substituted 2'-deoxyuridines: comparison to their antiherpetic beta counterparts. PubMed. (2001).
• 13C-isotope labelling for the facilitated NMR analysis of a complex dynamic chemical system. RSC Publishing.
• Affordable uniform isotope labeling with (2)H, (13)C and (15)N in insect cells. PubMed. (2015).
• Stable Isotope-Labeled Nucleic Acids and Rel
• Nucleic Acids – Cambridge Isotope Labor
• Synthesis of 5-(2-amino-2-deoxy-beta-D-glucopyranosyloxymethyl)
• Isotope Labels Combined with Solution NMR Spectroscopy Make Visible the Invisible Conformations of Small-to-Large RNAs. Chemical Reviews. (2022).
• Cell-free synthesis of 15N-labeled proteins for NMR studies. PubMed. (2005).
• Convenient syntheses of isotopically labeled pyrimidine 2'-deoxynucleosides and their 5-hydroxy oxidation products.
• NMR Structure Determinations of Small Proteins Using only One Fractionally 20%. CORE. (2021).
• Convenient syntheses of isotopically labeled pyrimidine 2'-deoxynucleosides and their 5-hydroxy oxid
• 15N isotopic labelling for in-cell protein studies by NMR spectroscopy and single-cell IR synchrotron radiation FTIR microscopy: a correl
• Isotope labeling strategies for the study of high- molecular-weight proteins by solution NMR spectroscopy. (2006).
• NMR studies of nucleic acids in solution. 2. Nuclear magnetic resonance studies of 2'- and 3'-ribonucleotide structures in solution. Biochemistry.
• Labelling Analysis for 13C MFA Using NMR Spectroscopy.
• NMR detection and conformational dependence of two, three, and four-bond isotope shifts due to deuter
• NUCLEOSIDES. XIV. SYNTHESIS OF 2'-DEOXY-2'-FLUOROURIDINE1.
• 15N,13C,2H. Protein NMR. (2012).
• the use of 2h, 13c, 15n multidimensional nmr to study the structure and dynamics of proteins. Lewis Kay's Lab - University of Toronto.
• Exploring the Frontiers of Computational NMR: Methods, Applic
• Solution NMR Spectroscopy in Target-Based Drug Discovery. MDPI. (2017).
• Advances in Antifungal Drug Development: An Up-To-D
• NMR Spectroscopy: a Tool for Conform
• 13C-enrichment NMR spectroscopy: a tool to identify trophic markers and linkages. EPIC. (2024).
• (PDF) Nuclear magnetic resonance (NMR) spectroscopy: Basic principles and phenomena, and their applications to chemistry, biology and medicine.
• NMR free ligand conformations and
• Applications of artificial intelligence in drug development using real-world d
• Two decades of recent advances of Ugi reactions: synthetic and pharmaceutical applic
• Codevelopment of Two or More New Investigational Drugs for Use in Combin
• Applications of AI in Drug Development.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. The precious Fluorine on the Ring: Fluorine NMR for biological systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Convenient syntheses of isotopically labeled pyrimidine 2'-deoxynucleosides and their 5-hydroxy oxidation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Exploring the Frontiers of Computational NMR: Methods, Applications, and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Nonafluoro Nucleoside as a Sensitive 19F NMR Probe of Nucleic Acid Conformation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 1H NMR conformational study of a variety of alpha-anomers of C5-substituted 2'-deoxyuridines: comparison to their antiherpetic beta counterparts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Applications of artificial intelligence in drug development using real-world data - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 2'-Amino-2'-deoxy-5-fluorouridine Storage & Stability

Welcome to the Technical Support Center for 2'-Amino-2'-deoxy-5-fluorouridine . This guide is engineered for researchers, analytical scientists, and drug development professionals handling this modified nucleoside. By understanding the fundamental chemical causality behind its degradation, you can prevent costly experimental artifacts in oligonucleotide synthesis and oncology assays.

The Molecular Context: Causality of Degradation

To effectively troubleshoot storage issues, one must first understand the structural vulnerabilities of 2'-Amino-2'-deoxy-5-fluorouridine. The molecule possesses two critical modifications that dictate its stability:

• The 5-Fluoro Modification: The highly electronegative fluorine atom withdraws electron density from the pyrimidine ring. While this is crucial for its mechanism of action (inhibiting thymidylate synthase), it renders the C6 position highly susceptible to nucleophilic attack. In basic environments (pH > 9.0), this leads to rapid pyrimidine ring opening and the formation of urea derivatives[1].

• The 2'-Amino Modification: Unlike a standard 2'-OH or 2'-H, the 2'-amino group is protonated at physiological and slightly acidic pH levels. This localized positive charge inductively pulls electron density away from the N-glycosidic bond, significantly lowering the activation energy required for acid-catalyzed hydrolysis[2]. Consequently, exposure to acidic aqueous conditions rapidly cleaves the molecule into 5-fluorouracil (free base) and the 2-amino-sugar[1].

Furthermore, fluoropyrimidine derivatives are highly prone to temperature-dependent crystallization in aqueous solutions, a physical phenomenon frequently misdiagnosed as chemical degradation[3].

Mechanism of pH-dependent and moisture-induced degradation of 2'-Amino-2'-deoxy-5-fluorouridine.

Diagnostic Q&A: Troubleshooting Storage Issues

Q1: My aqueous stock solution lost efficacy after a week at 4°C. What happened? A: Aqueous solutions of fluorouridine analogs are inherently unstable for prolonged periods. The combination of water and the inductive effect of the 2'-amino group promotes slow hydrolysis of the glycosidic bond. It is highly recommended not to store aqueous solutions for more than 24 hours[4]. For long-term liquid storage, use anhydrous DMSO and store at -80°C.

Q2: I observed a fine white precipitate in my 4°C stock solution. Is the compound completely degraded? A: Not necessarily. Fluoropyrimidines are notorious for forming microcrystals at 4°C due to a sharp drop in solubility[3]. This is a physical state change, not chemical degradation. Resolution: Warm the solution to 21°C and sonicate gently until clear. Do not use the solution while cloudy, as your effective concentration will be drastically lower than calculated.

Q3: How should I store the lyophilized solid to ensure maximum shelf life? A: The solid compound is hygroscopic and sensitive to strong oxidizing agents[5]. It must be stored at -20°C in a tightly sealed container under an inert atmosphere (Argon or Nitrogen)[]. When stored correctly, the crystalline solid remains stable for ≥4 years[4].

Q4: During oligonucleotide conjugation, my yields are exceptionally low. Is the reagent degrading on the column? A: This is likely a steric and nucleophilic issue rather than pure degradation. The 2'-amino group introduces significant steric hindrance. Successful conjugation often requires an excess of reagents (e.g., 10 equivalents) and extended reaction times (up to 3 hours) compared to standard 2'-OH modifications[2].

Decision tree for troubleshooting 2'-Amino-2'-deoxy-5-fluorouridine storage and efficacy issues.

Empirical Data: Stability & Degradation Profiles

To eliminate guesswork, adhere to the empirically validated storage parameters summarized below.

Table 1: Recommended Storage Conditions and Expected Shelf Life

State	Solvent / Condition	Temperature	Expected Stability	Primary Risk Factor
Solid	Lyophilized powder, Inert Gas	-20°C	≥ 4 Years[4]	Hygroscopic moisture uptake[5]
Solid	Lyophilized powder, Ambient Air	21°C	< 6 Months	Oxidation, ambient humidity
Liquid	Anhydrous DMSO	-80°C	6 - 12 Months	Freeze-thaw cycles
Liquid	Aqueous Buffer (pH 7.2)	4°C	< 24 Hours[4]	Crystallization[3], Hydrolysis
Liquid	Aqueous Buffer (pH < 5.0)	37°C	< 2 Hours	Rapid acid-catalyzed hydrolysis[1]

Table 2: Analytical Signatures of Degradation

Analyte / Degradant	UV λmax	HPLC Retention Shift (C18)	Causality
Intact 2'-Amino-5-FdU	269 nm[4]	Baseline (Reference)	N/A
5-Fluorouracil (Free Base)	265 nm	Elutes earlier (more polar)	Glycosidic bond cleavage (Low pH)[1]
Urea Derivatives	< 230 nm	Elutes earlier (highly polar)	Pyrimidine ring opening (High pH)

Self-Validating Protocol: Stock Preparation & Integrity Verification

To guarantee that your biological assays are not compromised by degraded reagents, you must treat stock preparation as a self-validating system . This protocol ensures that any degradation or precipitation is detected before the compound is introduced to your experiment.

Phase 1: Controlled Dissolution

• Equilibration: Remove the lyophilized vial from -20°C storage. Do not open immediately. Place the vial in a desiccator at room temperature for 30 minutes. Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture, initiating hydrolysis.

• Solvent Purging: If using organic solvents (e.g., DMSO or DMF), purge the solvent with Argon gas for 5 minutes to displace dissolved oxygen.

• Dissolution:

  • For immediate aqueous use: Dissolve directly in sterile PBS (pH 7.2) to a maximum concentration of 5 mg/mL[4].

  • For long-term stock: Dissolve in anhydrous DMSO to a concentration of 10–16 mg/mL[4].

• Homogenization: Vortex gently. If preparing an aqueous solution that was previously stored at 4°C, warm the tube in a 21°C water bath and sonicate for 2 minutes to dissolve any microcrystals[3].

Phase 2: HPLC-UV Integrity Validation

Before proceeding to biological assays or oligonucleotide synthesis, validate the structural integrity of the solution.

• Sample Prep: Dilute a 10 µL aliquot of the stock solution to 100 µM in HPLC-grade water.

• Chromatography: Inject onto a C18 Reverse-Phase HPLC column.

  • Mobile Phase A: Water + 0.1% TFA

  • Mobile Phase B: Acetonitrile + 0.1% TFA

  • Gradient: 0% to 30% B over 15 minutes.

• Detection: Monitor absorbance at 269 nm (the specific λmax for fluorodeoxyuridine analogs)[4].

• Validation Check:

  • Pass: A single, sharp peak indicates an intact compound.

  • Fail: The presence of a secondary peak at a lower retention time (typically the 5-fluorouracil free base) indicates glycosidic bond cleavage[1]. If the degradant peak area exceeds 2% of the total AUC, discard the stock solution and prepare fresh.

References

• Floxuridine - PRODUCT INFORMATION | Cayman Chemical |4

• CAS 26889-39-4 (2'-Amino-2'-deoxyuridine) | BOC Sciences |

• Stability of 5-Fluoro-2'-deoxycytidine and Tetrahydrouridine in Combination | ResearchGate | 1

• [Stability of 5-fluorouracil solutions according to different parameters] | PubMed | 3

• Synthesis of 2'-Modified Oligodeoxynucleotides via On-Column Conjugation | ACS Publications | 2

• SAFETY DATA SHEET - (+)-5-Fluoro-2''-deoxyuridine | Fisher Scientific |5

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. [Stability of 5-fluorouracil solutions according to different parameters] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. fishersci.be [fishersci.be]

Resolving poor solubility of 2'-Amino-2'-deoxy-5-fluorouridine in aqueous buffers

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous formulation of modified nucleosides.

The poor solubility of 2'-Amino-2'-deoxy-5-fluorouridine in standard physiological buffers is not a random artifact; it is a predictable consequence of its molecular thermodynamics and acid-base chemistry. This guide is designed to move you away from trial-and-error approaches by providing the mechanistic causality behind its behavior, followed by self-validating protocols to ensure your assays remain robust and reproducible.

Mechanistic Insight: The "Why" Behind the Precipitation

To successfully formulate this compound, you must understand the interplay between its crystal lattice energy and its protonation state.

Nucleoside analogs exhibit notoriously poor aqueous solubility due to strong intermolecular hydrogen bonding between the sugar hydroxyls/amines and the pyrimidine base, coupled with base-stacking interactions (1[1]).

Crucially, the 2'-amino group on the ribofuranosyl ring has a rigorously determined pKa​ of ~6.2 (2[2]; 3[3]). At a physiological pH of 7.4, over 94% of the molecules exist in a neutral, unprotonated state. This neutral state is highly lipophilic and rapidly forms an insoluble lattice. However, by dropping the pH below 5.0, the amine is protonated to a cationic state ( 2′-NH3+​ ), introducing charge-charge repulsion and ion-dipole interactions with water that thermodynamically favor dissolution.

Fig 1. Mechanistic relationship between 2'-amine protonation state and aqueous solubility.

Troubleshooting & FAQ

Q1: I dissolved the compound in 100% DMSO to make a 50 mM stock, but when I diluted it 1:10 into PBS (pH 7.4), it instantly crashed out. Why? A1: This is a classic "solvent-shift" precipitation. While DMSO effectively disrupts the hydrogen-bonding lattice in the stock tube, diluting it into a neutral aqueous buffer rapidly strips away the DMSO solvation shell. Because the PBS is at pH 7.4, the 2'-amine remains unprotonated. Without the charge to keep the molecules separated, they rapidly aggregate. Solution: You must either dilute into an acidic buffer or use a complexing excipient like Hydroxypropyl-β-cyclodextrin (HP-β-CD) in your PBS to shield the hydrophobic faces of the nucleoside.

Q2: Can I just heat the PBS to 60°C to force the compound into solution? A2: No. Heating increases kinetic energy and will temporarily break the lattice, but it is not a thermodynamic solution. Upon cooling to 37°C or room temperature, the solution becomes supersaturated. This leads to delayed, unpredictable micro-crystallization during your assay, which will artificially lower your effective concentration and ruin dose-response curves.

Q3: My downstream cell-based assay requires exactly pH 7.4 and cannot tolerate DMSO above 0.5%. How do I proceed? A3: You must use a host-guest complexation strategy. HP-β-CD features a hydrophobic internal cavity that encapsulates the lipophilic fluorouracil base and the unprotonated sugar ring, while its hydrophilic exterior maintains aqueous solubility at neutral pH.

Solubilization Strategy Workflow

Fig 2. Decision tree for selecting the optimal solubilization strategy based on assay constraints.

Quantitative Data Summary

The table below summarizes the expected solubility limits based on the chosen solvent system. Use this to select the appropriate formulation for your target concentration.

Solvent System	pH	2'-Amine State	Max Solubility (approx.)	Recommended Use
PBS (1X)	7.4	Neutral (~94%)	< 1 mg/mL	Not recommended for stock solutions
50 mM Sodium Acetate	5.0	Cationic (>90%)	> 50 mg/mL	Enzymatic assays tolerant of acidic pH
100% DMSO	N/A	Neutral	> 100 mg/mL	Master stock storage (-20°C)
20% w/v HP-β-CD in PBS	7.4	Neutral	~ 25 mg/mL	Cell-based assays / In vivo dosing

Self-Validating Experimental Protocols

Do not assume a clear solution means complete dissolution. Invisible micro-precipitates are the leading cause of failed dose-response curves. The following protocols include built-in validation steps.

Protocol A: Acidic Solubilization (For assays tolerating pH 5.0)

• Buffer Preparation: Prepare a 50 mM Sodium Acetate buffer. Adjust the pH to exactly 5.0 using glacial acetic acid.

• Addition: Weigh 10 mg of 2'-Amino-2'-deoxy-5-fluorouridine into a microcentrifuge tube. Add 1.0 mL of the pH 5.0 buffer.

• Agitation: Vortex vigorously for 60 seconds. The protonation of the 2'-amine will drive rapid thermodynamic dissolution.

• Self-Validation Step: Centrifuge the tube at 10,000 x g for 5 minutes. Carefully pipette 100 µL of the supernatant and measure the absorbance at 260 nm (using a 1:100 dilution in the same buffer). Compare this to the theoretical OD260​ based on the compound's extinction coefficient. If the measured concentration matches the theoretical input, complete dissolution is validated.

Protocol B: HP-β-CD Complexation (For strictly pH 7.4 assays)

• Excipient Preparation: Dissolve 200 mg of Hydroxypropyl-β-cyclodextrin (HP-β-CD) in 1.0 mL of PBS (pH 7.4) to create a 20% w/v vehicle. Filter sterilize through a 0.22 µm PES membrane.

• Addition: Add 10 mg of the nucleoside analog directly to the 1.0 mL HP-β-CD solution.

• Complexation: Sonicate in a water bath at room temperature for 15-20 minutes. The ultrasonic energy facilitates the entry of the lipophilic nucleoside into the cyclodextrin cavity.

• Self-Validation Step: Perform Dynamic Light Scattering (DLS) on a small aliquot, or examine a drop under a phase-contrast microscope at 40X magnification. The complete absence of birefringent crystals confirms successful host-guest encapsulation, ensuring no micro-precipitates will confound your cellular assays.

References

• Marcus, Y. (1998). Solvation of Nucleosides in Aqueous Mixtures of Organic Solvents: Relevance to DNA Open Basepairs. PMC. 1

• Aurup, H., Tuschl, T., Benseler, F., Ludwig, J., & Eckstein, F. (1994). Oligonucleotide duplexes containing 2'-amino-2'-deoxycytidines: thermal stability and chemical reactivity. PMC. 2

• Dai, Q., Lea, C. R., Lu, J., & Piccirilli, J. A. (2007). Syntheses of (2')3'-15N-Amino-(2')3'-deoxyguanosine and Determination of Their pKa Values by 15N NMR Spectroscopy. ACS Publications. 3

Sources

• 1. Solvation of Nucleosides in Aqueous Mixtures of Organic Solvents: Relevance to DNA Open Basepairs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oligonucleotide duplexes containing 2'-amino-2'-deoxycytidines: thermal stability and chemical reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Efficacy and Mechanistic Profiling: 2'-Amino-2'-deoxy-5-fluorouridine vs. 5-Fluorouracil

As a Senior Application Scientist in oncology and nucleoside pharmacology, evaluating the efficacy of antimetabolites requires looking beyond basic IC50 values to understand the fundamental intracellular kinetics. This guide provides an objective, data-driven comparison between the gold-standard pyrimidine nucleobase 5-Fluorouracil (5-FU) and the rationally designed nucleoside analogue 2'-Amino-2'-deoxy-5-fluorouridine (2'-NH2-FdUrd) .

By dissecting their structural differences, we can uncover why a seemingly minor substitution at the 2'-position of the furanose ring completely shifts a compound's efficacy profile from a potent mammalian chemotherapeutic to a selective microbiological inhibitor.

Mechanistic Divergence: The Causality Behind the Efficacy Gap

To understand the divergent efficacy of these two compounds, we must examine their metabolic activation pathways. Neither compound is inherently cytotoxic; both are prodrugs that require intracellular conversion to active nucleotides.

5-Fluorouracil (5-FU): The Pleiotropic Antimetabolite 5-FU is a nucleobase that enters the cell and is subjected to complex, multi-pathway metabolism. As demonstrated in [1], 5-FU is converted into 5-fluorouridine-5'-triphosphate (FUTP) for toxic RNA incorporation, while its deoxy-counterpart (FdUrd) is converted to FdUMP. FdUMP forms a stable ternary complex with Thymidylate Synthase (TS) and 5,10-methylenetetrahydrofolate, halting de novo dTMP synthesis and triggering apoptosis[1].

2'-Amino-2'-deoxy-5-fluorouridine: The Steric Bottleneck Unlike 5-FU, 2'-NH2-FdUrd is a pre-formed nucleoside. However, the replacement of the 2'-hydroxyl (or 2'-hydrogen) with a primary amine (-NH2) fundamentally alters the molecule. At physiological pH, the 2'-amino group is protonated (-NH3+). When this analogue enters a mammalian cell, it must be phosphorylated by Thymidine Kinase 1 (TK1) to become active. The positive charge and altered sugar pucker (favoring C2'-endo) create severe electrostatic repulsion within the TK1 active site.

Because it cannot be efficiently phosphorylated, it acts as a metabolic bottleneck. Consequently, while it successfully[2] (due to highly permissive bacterial kinases), it remains completely[2].

Quantitative Efficacy Comparison

The following table summarizes the comparative in vitro efficacy and pharmacokinetic dependencies of both compounds, highlighting the stark contrast in their biological targets.

Parameter	5-Fluorouracil (5-FU)	2'-Amino-2'-deoxy-5-fluorouridine
Chemical Class	Pyrimidine Nucleobase	Modified Pyrimidine Nucleoside
HeLa IC50 (Mammalian)	1.5 - 3.0 µM	> 100 µM (Inactive)
L1210 IC50 (Mammalian)	~ 2.0 µM	> 100 µM (Inactive)
E. coli MIC (Bacterial)	Variable / Strain-Dependent	~ 40 - 50 µM (Active)
Primary Kinase Dependency	OPRT / Uridine Kinase	Thymidine Kinase (TK1/TK2)
Metabolic Bottleneck	None (Efficiently converted)	5'-Phosphorylation (Mammalian)

Experimental Workflows (Self-Validating Systems)

To rigorously validate the efficacy gap and prove the mechanistic causality, we employ two self-validating experimental protocols. Do not merely look at cell death; we must prove why the cell survives or dies.

Protocol A: Differential Cytotoxicity Assay (Mammalian vs. Bacterial)

Causality of choice: We use both mammalian (HeLa/L1210) and bacterial (E. coli) models in parallel to distinguish between general compound inertness and species-specific metabolic bottlenecks.

Self-Validating System Controls:

• Internal Control 1 (Structural): 5-Fluoro-2'-deoxyuridine (FdUrd). Ensures the base cell line is inherently susceptible to TS inhibition.

• Internal Control 2 (Baseline): Untreated vehicle (0.1% DMSO). Establishes baseline proliferation.

Step-by-Step Methodology:

• Cell Seeding: Seed HeLa cells at 5×103 cells/well in 96-well plates (DMEM + 10% FBS). In parallel, inoculate E. coli (K-12 strain) in LB broth at an OD600 of 0.05.

• Compound Dosing: Prepare 100 mM stock solutions of 5-FU and 2'-NH2-FdUrd in DMSO. Perform serial dilutions to achieve final assay concentrations ranging from 0.1 µM to 100 µM.

• Incubation: Incubate mammalian cells for 72 hours at 37°C (5% CO2). Incubate bacterial cultures for 18 hours at 37°C with shaking (250 rpm).

• Viability Readout: Add CellTiter-Glo® reagent to the mammalian plates to quantify ATP as a measure of viability. For bacteria, measure the absorbance at OD600.

• Data Analysis: Normalize data against the DMSO control to calculate IC50/MIC values using non-linear regression.

Protocol B: Intracellular Phosphorylation Assay (Kinase Bottleneck Validation)

Causality of choice: Cytotoxicity assays only show the end result. To pinpoint where 2'-NH2-FdUrd fails in mammalian cells, we must measure its conversion to the monophosphate form using human recombinant TK1.

Self-Validating System Controls:

• Positive Control: [3H]-Thymidine (Validates TK1 enzyme activity and ATP viability).

• Structural Control: [3H]-FdUrd (Validates that the 5-fluoro group alone does not impede TK1).

• Logic: If the structural control is phosphorylated but the test compound is not, the bottleneck is conclusively localized to the 2'-amino substitution.

Step-by-Step Methodology:

• Reaction Mixture: Combine 50 mM Tris-HCl (pH 7.5), 5 mM MgCl2, 5 mM ATP, and 2 µg of purified human recombinant TK1 in a 50 µL reaction volume.

• Substrate Addition: Add 10 µM of the radiolabeled substrate ([3H]-2'-NH2-FdUrd, [3H]-FdUrd, or [3H]-Thymidine) to initiate the reaction.

• Incubation & Termination: Incubate at 37°C for 30 minutes. Terminate the reaction by spotting 20 µL of the mixture onto DE-81 ion-exchange filter paper discs.

• Washing: Wash the discs three times with 1 mM ammonium formate to remove unphosphorylated nucleosides (which wash through), while the negatively charged phosphorylated nucleotides remain bound to the paper.

• Quantification: Dry the discs, add scintillation fluid, and quantify the retained radioactivity (CPM) using a liquid scintillation counter.

Metabolic Pathway Visualization

Figure 1: Divergent metabolic activation pathways of 5-FU and 2'-NH2-FdUrd in mammalian cells.

References

• Roobol C, De Dobbeleer GB, Bernheim JL. "5-fluorouracil and 5-fluoro-2'-deoxyuridine follow different metabolic pathways in the induction of cell lethality in L1210 leukaemia." British Journal of Cancer, 49(6), 739-44 (1984). Available at:[Link]

• "Synthesis of 2′-amino-2′-deoxy-5-fluorocytidine[and related 5-fluorouridine derivatives]." Semantic Scholar (Corpus ID: 33742273). Available at:[Link]

• "Synthesis and biological activity of 2'-amino-2'-deoxy-5-fluorouridine." ACS Publications / Journal of Medicinal Chemistry. Available at:[Link]

Sources

• 1. 5-fluorouracil and 5-fluoro-2'-deoxyuridine follow different metabolic pathways in the induction of cell lethality in L1210 leukaemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]

Navigating the Labyrinth of Modified RNA Validation: A Comparative Guide to Mass Spectrometry of 2'-Amino-2'-deoxy-5-fluorouridine RNA

For researchers, scientists, and drug development professionals pioneering the frontier of RNA therapeutics, the precise validation of chemically modified oligonucleotides is not merely a quality control step—it is the bedrock of efficacy and safety. The introduction of modifications like 2'-Amino-2'-deoxy-5-fluorouridine (2'-Am-5-FU) is a strategic choice to enhance the nuclease resistance and thermal stability of therapeutic modalities such as small interfering RNAs (siRNAs).[1][2] However, this chemical sophistication demands an equally sophisticated analytical validation to confirm the modification's successful incorporation, identity, and purity.

This guide provides an in-depth, objective comparison of mass spectrometry-based validation with alternative techniques. Moving beyond a simple listing of protocols, we will explore the causality behind experimental choices, ensuring that every described method is part of a self-validating system. Our goal is to equip you with the expertise to select and implement the most robust validation strategy for your 2'-Am-5-FU modified RNA constructs.

The Unquestioned Gold Standard: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

In the analytical arsenal for modified oligonucleotides, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is unequivocally the gold standard.[3][4] Its preeminence is built on a foundation of unparalleled sensitivity, specificity, and accuracy, allowing for the confident identification and quantification of RNA modifications.[4][5]

The most robust and widely adopted strategy for this analysis is the "bottom-up" approach.[6] This method involves the complete enzymatic digestion of the RNA molecule into its individual nucleoside components.

The Rationale (Expertise & Experience): Why digest the RNA? Analyzing a large, intact RNA molecule (a "top-down" approach) is fraught with challenges, including complex fragmentation patterns and potential for ion suppression.[7] By breaking the oligonucleotide down to its fundamental building blocks, we create a much simpler mixture that can be precisely analyzed. This "bottom-up" workflow ensures that each modified nucleoside can be chromatographically separated and individually identified by the mass spectrometer, providing a direct and quantitative measure of its incorporation. This is the first pillar of a self-validating system: simplifying complexity to achieve unambiguous results.

A Self-Validating Experimental Workflow for 2'-Am-5-FU RNA

The following protocol is designed not just to be followed, but to be understood. Each step is a checkpoint that builds confidence in the final result.

Experimental Protocol: Bottom-Up LC-MS/MS Analysis

• Complete Enzymatic Digestion:

  • To approximately 1-5 µg of the purified 2'-Am-5-FU modified RNA, add a solution containing a cocktail of nucleases. A common and effective combination includes Nuclease P1 (to cleave phosphodiester bonds to 5'-mononucleotides), followed by Snake Venom Phosphodiesterase (to cleave the remaining bonds) and Bacterial Alkaline Phosphatase (to remove the phosphate group, yielding neutral nucleosides).

  • Incubate at 37°C for 2-4 hours. The goal is complete hydrolysis to constituent nucleosides.[6][8][9]

  • Causality: A cocktail of enzymes with overlapping but distinct specificities is essential to drive the digestion to completion. Incomplete digestion is a primary source of error, leading to an underestimation of the modified nucleoside's abundance.[8]

• Sample Cleanup:

  • After digestion, the enzymes must be removed. Use a molecular weight cutoff (MWCO) filter (e.g., 10 kDa) to separate the small nucleosides from the large enzyme proteins.[8]

  • Collect the filtrate, which contains the nucleoside mixture (A, G, C, U, and 2'-Am-5-FU).

• Liquid Chromatography (LC) Separation:

  • Inject the nucleoside mixture onto a reverse-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm particle size).[10]

  • Employ a gradient elution method.

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: Start at 2-5% B, ramp to 50-70% B over 10-15 minutes.

  • Causality: The chromatographic separation is a critical validation step. It uses the chemical properties of the nucleosides to separate them in time before they enter the mass spectrometer. This prevents multiple species from entering the MS at once, which can cause ion suppression and inaccurate measurements. The unique retention time of 2'-Am-5-FU serves as an initial identifier.

• Mass Spectrometry (MS) and Tandem MS (MS/MS) Analysis:

  • The column eluent is directed into an electrospray ionization (ESI) source, operating in positive ion mode.

  • The mass spectrometer (preferably a high-resolution instrument like an Orbitrap or Q-TOF) scans for the expected precursor ion mass of protonated 2'-Am-5-FU.[3][7]

  • For confirmation, a tandem mass spectrometry (MS/MS) experiment is performed. The instrument isolates the precursor ion for 2'-Am-5-FU, fragments it using collision-induced dissociation (CID), and analyzes the resulting product ions.[11]

  • Trustworthiness: This two-tiered detection—accurate mass of the precursor ion followed by the specific fragmentation pattern of that ion—forms the core of the method's self-validating power. A molecule must have both the right mass and the right structure to be positively identified.

Experimental Workflow Diagram

Caption: LC-MS/MS workflow for 2'-Am-5-FU RNA validation.

Decoding the Mass Spectrum: The Fingerprint of 2'-Am-5-FU

Positive identification hinges on observing the correct mass-to-charge ratio (m/z) for the precursor and its characteristic fragments.

• Precursor Ion ([M+H]⁺): The 2'-Am-5-FU nucleoside has a specific molecular weight. In positive mode ESI, it accepts a proton (H⁺), giving it a predictable m/z that the instrument detects in the initial MS1 scan.

• Product Ions (Fragments): The most common and informative fragmentation event for nucleosides is the cleavage of the N-glycosidic bond that connects the ribose sugar to the nucleobase.[12][13] This produces two primary, diagnostic fragment ions:

  • The protonated modified base: [5-Fluorocytosine + H]⁺

  • The sugar moiety, which may be observed as a dehydrated fragment: [2-Amino-2-deoxyribose - H₂O + H]⁺

This predictable fragmentation is the definitive structural fingerprint.

Fragmentation Diagram of 2'-Am-5-FU Nucleoside

Caption: Characteristic fragmentation of the 2'-Am-5-FU nucleoside.

Performance Comparison: LC-MS/MS vs. Alternative Methods

While LC-MS/MS is the definitive method, it is crucial to understand its performance in the context of other available techniques.

Parameter	LC-MS/MS	HPLC-UV	Gel Electrophoresis (Urea-PAGE)
Specificity	Very High: Differentiates molecules by retention time, accurate mass, and fragmentation pattern. Unambiguous identification.	Moderate: Relies on retention time and UV absorbance. Co-eluting impurities can interfere.	Low: Separates by size and charge. Cannot confirm identity or location of a single modification.
Sensitivity	Very High: Capable of detecting femtomole to attomole levels.[5]	Moderate to Low: Typically requires picomole to nanomole quantities.	Low: Requires microgram quantities for visualization.
Quantitative Accuracy	High: Excellent linearity and reproducibility with the use of internal standards.[14][15]	Moderate: Good for relative quantification, but can be less accurate than MS due to potential interferences.[9]	Poor: At best semi-quantitative, primarily used for assessing purity.
Structural Information	High: Provides molecular weight and structural data from fragmentation.[3][7]	None: Provides no structural information beyond what can be inferred from UV spectrum.	None: Provides only size and purity information.
Throughput	Moderate to High: Modern systems with autosamplers allow for analysis of many samples.[10]	Moderate to High: Similar throughput to LC-MS systems.	Low to Moderate: A manual and time-consuming process.
Cost & Accessibility	High: Requires significant capital investment and specialized expertise.	Moderate: Widely available in most analytical labs.	Low: Basic equipment found in virtually all molecular biology labs.

Conclusion

The validation of 2'-Amino-2'-deoxy-5-fluorouridine modified RNA is a critical process in therapeutic and research applications that demands the highest level of analytical rigor. While methods like HPLC-UV and gel electrophoresis serve valuable roles in assessing bulk properties like purity and integrity, they lack the specificity and structural resolving power to definitively validate the chemical modification itself.

Liquid chromatography-tandem mass spectrometry provides a comprehensive, multi-layered, and self-validating system.[8][16] The combination of chromatographic retention time, precise precursor mass measurement, and diagnostic fragmentation patterns offers an unassailable confirmation of the modification's identity and successful incorporation. For researchers and developers who require absolute certainty in the composition of their RNA molecules, LC-MS/MS is not just the best practice; it is the essential one.

References

• Mass Spectrometry of Modified RNAs: Recent Developments (Minireview) - PMC. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Analysis of RNA modifications by liquid chromatography-tandem mass spectrometry. (2016). ScienceDirect. Retrieved from [Link]

• Broad-range RNA modification analysis of complex biological samples using rapid C18-UPLC-MS. (2020). Taylor & Francis Online. Retrieved from [Link]

• Analytical methods for characterizing RNA by LC-MS/MS | LCGC International. (2026). Chromatography Online. Retrieved from [Link]

• A general LC-MS-based RNA sequencing method for direct analysis of multiple-base modifications in RNA mixtures. (2019). Nucleic Acids Research | Oxford Academic. Retrieved from [Link]

• Advances in Quantitative Techniques for Mapping RNA Modifications - PMC - NIH. (2025). National Center for Biotechnology Information. Retrieved from [Link]

• Synthesis and characterization of novel (S)-5'-C-aminopropyl-2'-fluorouridine modified oligonucleotides as therapeutic siRNAs. (2023). PubMed. Retrieved from [Link]

• Analysis of RNA and its Modifications - PMC. (2024). National Center for Biotechnology Information. Retrieved from [Link]

• Potent 2'-amino-, and 2'-fluoro-2'-deoxyribonucleotide RNA inhibitors of keratinocyte growth factor. (n.d.). PubMed. Retrieved from [Link]

• Synthesis and Structural Characterization of 2′-Deoxy-2′-fluoro-l-uridine Nucleic Acids. (2021). ACS Publications. Retrieved from [Link]

• Pitfalls in RNA Modification Quantification Using Nucleoside Mass Spectrometry. (2023). ACS Publications. Retrieved from [Link]

• Ion fragmentation of small molecules in mass spectrometry. (n.d.). University of Birmingham. Retrieved from [Link]

• Development, Validation, and Comparison of Two Mass Spectrometry Methods (LC-MS/HRMS and LC-MS/MS) for the Quantification of Rituximab in Human Plasma. (2021). Semantic Scholar. Retrieved from [Link]

• Product ion mass spectrum (partial fragmentation) of 5-fluorouridine (5-FUrd–[M−H] - ResearchGate. (n.d.). ResearchGate. Retrieved from [Link]

• Complete enzymatic digestion of double-stranded RNA to nucleosides enables accurate quantification of dsRNA. (2020). Analytical Methods (RSC Publishing). Retrieved from [Link]

• The fragmentation pathway of the nucleosides under the electrospray ionization multi-stage mass spectrometry. (2008). Life Science Journal. Retrieved from [Link]

• Simultaneous quantification of 5-FU, 5-FUrd, 5-FdUrd, 5-FdUMP, dUMP and TMP in cultured cell models by LC-MS/MS. (2009). PubMed. Retrieved from [Link]

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Comprehensive Comparison Guide: Cytotoxicity of 2'-Amino-2'-deoxy-5-fluorouridine vs. Capecitabine

As drug development professionals evaluate fluoropyrimidine-based antimetabolites, understanding the structural and metabolic nuances of these compounds is critical. While 5-fluorouracil (5-FU) remains a cornerstone of oncology, its derivatives—such as the rationally designed prodrug Capecitabine and the sugar-modified nucleoside analog 2'-Amino-2'-deoxy-5-fluorouridine (2'-NH₂-FdUrd) —exhibit drastically different in vitro and in vivo cytotoxicity profiles.

This guide objectively compares the mechanistic causality behind their cytotoxic performance, synthesizes quantitative data, and provides a self-validating experimental protocol designed to prevent common in vitro screening artifacts.

Mechanistic Causality: Why Structure Dictates Cytotoxicity

To understand the cytotoxicity of these two compounds, we must look beyond raw IC50 values and analyze their metabolic pathways.

Capecitabine: The Prodrug Paradox

Capecitabine is an orally administered, tumor-selective prodrug of 5-FU. Intact capecitabine is inherently non-cytotoxic. Its activation requires a sequential, three-step enzymatic conversion:

• Carboxylesterase (CES) in the liver hydrolyzes it to 5'-deoxy-5-fluorocytidine (5'-DFCR).

• Cytidine Deaminase (CDA) in the liver and tumor tissues converts 5'-DFCR to 5'-deoxy-5-fluorouridine (5'-DFUR).

• Thymidine Phosphorylase (TP) , often overexpressed in tumor tissues, cleaves 5'-DFUR to the active cytotoxic agent, 5-FU.

Because standard in vitro cell cultures lack the full complement of hepatic enzymes (specifically CES and CDA), capecitabine routinely exhibits artificially low potency in standard viability assays, often requiring concentrations exceeding 1500 µM to achieve an IC50[1]. For example, in the 4T1 breast cancer cell line, the IC50 of capecitabine is approximately 1700 µM[2].

2'-Amino-2'-deoxy-5-fluorouridine: Steric and Electrostatic Hindrance

In contrast, 2'-NH₂-FdUrd is a nucleoside analog where the 2'-hydroxyl group of the ribose ring is replaced by an amino group. This substitution fundamentally alters the molecule's biophysical properties:

• Sugar Pucker Shift: The 2'-amino group drives the ribose ring into a C2'-endo conformation (similar to DNA) rather than the C3'-endo conformation typical of RNA nucleosides.

• Kinase Evasion: At physiological pH, the 2'-amino group is protonated, introducing a bulky, positively charged moiety. This creates severe steric and electrostatic clashes within the active sites of human uridine/cytidine kinases.

• Abortive Incorporation: Because it cannot be efficiently phosphorylated into a nucleotide triphosphate, it fails to incorporate into RNA or DNA, nor does it inhibit thymidylate synthase.

Consequently, 2'-amino-substituted fluoropyrimidines (including the closely related 2'-amino-2'-deoxy-5-fluorocytidine) demonstrate negligible in vitro cytotoxicity, remaining inactive even at high concentrations (100 µM) against aggressive cell lines like HeLa and L1210 leukemia[3].

Metabolic Activation Pathways (Visualization)

The following diagram illustrates the divergent metabolic fates of these two compounds, highlighting why capecitabine ultimately induces cytotoxicity while 2'-NH₂-FdUrd does not.

Metabolic activation of Capecitabine vs. abortive phosphorylation of 2'-NH2-FdUrd.

Comparative Cytotoxicity Data

The table below summarizes the in vitro performance of both compounds across various cell lines. Note the high IC50 values for capecitabine, which reflect the absence of hepatic metabolism in standard in vitro models, rather than a lack of clinical efficacy.

Compound	Cell Line	IC50 / Viability	Mechanistic Context
Capecitabine	4T1 (Murine Breast)	~1700 µM[2]	Prodrug; lacks CES/CDA conversion in vitro.
Capecitabine	HCT116 (Human Colon)	~2850 µM[2]	Requires high TP expression for final activation step.
2'-NH₂-FdUrd (and cytidine analogs)	HeLa (Human Cervical)	>100 µM (Inactive)[3]	Poor kinase affinity; steric hindrance at 2'-position.
2'-NH₂-FdUrd (and cytidine analogs)	L1210 (Murine Leukemia)	>100 µM (Inactive)[3]	Fails to phosphorylate and incorporate into nucleic acids.

Self-Validating Experimental Protocol: In Vitro Cytotoxicity Assay

To accurately compare a prodrug (Capecitabine) with a non-toxic analog (2'-NH₂-FdUrd), standard MTT assays are insufficient. The following protocol incorporates a Hepatic S9 Fraction step. This creates a self-validating system: if the S9 fraction is omitted, capecitabine will appear falsely inactive; when included, it validates the assay's metabolic competence.

Step-by-Step Methodology: MTT Assay with S9 Metabolic Activation

Step 1: Cell Culturing & Seeding

• Cultivate target cells (e.g., 4T1, HeLa) in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin/streptomycin at 37°C in a 5% CO₂ atmosphere.

• Trypsinize confluent cultures and seed cells into 96-well plates at a density of 2×104 cells/well[4].

• Incubate for 24 hours to allow for cell adherence.

Step 2: Preparation of the Hepatic S9 Mix (The Validation Control)

• Thaw mammalian liver S9 fractions (containing CES and CDA enzymes) on ice.

• Prepare an S9 activation mix containing 2 mM NADP+, 10 mM glucose-6-phosphate, and 1 U/mL glucose-6-phosphate dehydrogenase in PBS.

• Experimental Design Note: You must create two parallel testing arms: Arm A (Standard Media) and Arm B (Media + 5% S9 Mix).

Step 3: Compound Administration

• Prepare serial dilutions of Capecitabine (ranging from 10 µM to 3000 µM) and 2'-NH₂-FdUrd (ranging from 1 µM to 500 µM).

• Include 5-Fluorouracil (5-FU) as a positive control, and a DMSO vehicle as a negative control.

• Aspirate the old media from the 96-well plates and add the drug dilutions in both Arm A and Arm B conditions.

• Incubate for 48 to 72 hours. (Note: Capecitabine requires at least 48-72 hours to demonstrate significant viability reduction even with metabolic assistance[1]).

Step 4: Viability Quantification (MTT)

• Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

• Incubate for 4 hours at 37°C until purple formazan crystals form.

• Aspirate the media carefully and add 100 µL of DMSO to each well to solubilize the crystals.

• Agitate the plate on a shaker for 10 minutes in the dark.

Step 5: Data Acquisition & Analysis

• Measure the absorbance at 570 nm using a microplate reader.

• Normalize the data against the vehicle control (set to 100% viability).

• Calculate the IC50 using non-linear regression analysis. Expected Outcome: Capecitabine will show a high IC50 (>1500 µM) in Arm A, but a significantly lower IC50 in Arm B. 2'-NH₂-FdUrd will remain largely inactive (>100 µM) in both arms, proving its lack of intrinsic or metabolically-activated cytotoxicity.

References

• Schinazi, R. F., & Chen, M. S. (1982). Synthesis of 2′-amino-2′-deoxy-5-fluorocytidine. Semantic Scholar. Available at:[Link][3]

• Cakir, H. K., & Eroglu, O. (2021). In vitro anti-proliferative effect of capecitabine (Xeloda) combined with mocetinostat (MGCD0103) in 4T1 breast cancer cell line by immunoblotting. Iranian Journal of Basic Medical Sciences, 24(11), 1515–1522. Available at:[Link][2]

• ResearchGate. (2024). Study of loss of the active principle capecitabine and cytotoxic activity in preparation intended for administration in liquid form. Available at:[Link][1]

• Journal of Biomedical Physics and Engineering. (2020). An in Vitro Study on Anticancer Efficacy of Capecitabine- and Vorinostat-incorporated Self-nanoemulsions. Available at:[Link][4]

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